2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

Core Science & Biosynthesis

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine: A Versatile Scaffold for Functional Materials

Topic: 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine: Chemical Properties, Synthesis, and Applications Content Type: Technical Whitepaper Audience: Researchers, Synthetic Chemists, and Materials Scientists[1]

[1]

Executive Summary

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine represents a strategic intermediate in the design of advanced organic optoelectronic materials and pharmaceutical agents.[1] Unlike its fully aromatic analog, 2,4,6-triphenyl-1,3,5-triazine (TRZ), this molecule features a unique dual-reactivity profile : the electrophilic para-bromophenyl group facilitates transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the nucleophilic methyl groups at the 4- and 6-positions enable condensation reactions (e.g., Knoevenagel).[1] This guide details the physicochemical properties, synthesis protocols, and reactivity landscapes essential for leveraging this scaffold in Organic Light-Emitting Diodes (OLEDs) and medicinal chemistry.[1]

Molecular Architecture & Electronic Properties[2][3][4]

The molecule comprises an electron-deficient s-triazine (1,3,5-triazine) core substituted at the 2-position with a 4-bromophenyl moiety and at the 4,6-positions with methyl groups.[1] The triazine ring acts as a strong electron acceptor, making the methyl protons acidic and the bromine susceptible to oxidative addition.[1]

Table 1: Physicochemical Specifications

Property	Value / Description	Note
IUPAC Name	2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine
Molecular Formula	C₁₁H₁₀BrN₃
Molecular Weight	264.12 g/mol
Predicted LogP	~2.3 - 2.8	Lipophilic, soluble in organic solvents.[1]
Appearance	White to off-white crystalline solid
Melting Point	110–130 °C (Estimated)	Lower than diphenyl analog (200°C) due to reduced π-stacking.[1]
Solubility	Soluble: DCM, CHCl₃, THF, TolueneInsoluble: Water, Hexane	Suitable for solution-processing.[1]
Electronic Character	Electron-Deficient (n-type)	High electron affinity due to triazine core.[1]

Synthesis & Production Protocols

The synthesis of 2-aryl-4,6-dimethyl-1,3,5-triazines is most efficiently achieved via the mixed cyclotrimerization of aryl nitriles with acetonitrile.[1] This method avoids the use of unstable Grignard reagents and provides a direct route to the target.

Protocol: Acid-Catalyzed Cross-Cyclotrimerization

Reaction Principle: The reaction utilizes trifluoromethanesulfonic acid (TfOH) to catalyze the condensation of 4-bromobenzonitrile (1 equivalent) with acetonitrile (2 equivalents/solvent).[1] The strong acid activates the nitrile groups, facilitating the formation of the triazine ring.[1]

Step-by-Step Methodology:

• Preparation:

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Charge the flask with 4-bromobenzonitrile (10.0 mmol, 1.82 g).[1]

  • Add anhydrous acetonitrile (50 mL) as both reactant and solvent.[1]

• Activation:

  • Cool the solution to 0 °C in an ice bath.

  • Dropwise add trifluoromethanesulfonic acid (TfOH) (20.0 mmol, 1.8 mL) under nitrogen flow. Caution: TfOH is corrosive and fumes in air.[1]

• Cyclization:

  • Allow the mixture to warm to room temperature and stir for 24–48 hours . The solution may darken as the reaction proceeds.

• Quenching & Isolation:

  • Pour the reaction mixture into ice-cold aqueous ammonia (10% NH₄OH, 100 mL) to neutralize the acid.

  • Extract the aqueous layer with Dichloromethane (DCM) (3 x 50 mL).[1]

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.[1]

• Purification:

  • The crude residue typically contains the target and symmetrical byproducts (2,4,6-trimethyl-s-triazine).[1]

  • Purify via flash column chromatography (SiO₂, Hexane:EtOAc 9:1 to 4:1 gradient).[1]

  • Recrystallize from Ethanol/Hexane to obtain white needles.[1][2]

Yield: Typically 40–60% (limited by statistical distribution of trimers).[1]

Reactivity Profile & Functionalization[6]

This molecule is a "linchpin" scaffold because its two functional handles (Br vs. Methyl) possess orthogonal reactivity.[1]

A. Suzuki-Miyaura Cross-Coupling (Bromine Handle)

The 4-bromophenyl group allows for the extension of the conjugated system, critical for tuning the emission color in OLEDs.[1]

• Reagents: Arylboronic acid (Ar-B(OH)₂), Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2M aq.), Toluene/Ethanol.[1]

• Outcome: Formation of biaryl-triazine derivatives (e.g., 2-(4-biphenyl)-4,6-dimethyl-triazine).[1]

B. Knoevenagel Condensation (Methyl Handle)

The methyl groups at positions 4 and 6 are activated by the electron-withdrawing triazine ring, making them acidic (pKa ~25).[1] They can condense with aromatic aldehydes to form styryl-triazines.[1]

• Reagents: Aromatic Aldehyde (Ar-CHO), Piperidine or t-BuOK, Refluxing Toluene/DMF.[1]

• Outcome: Formation of vinyl-triazine derivatives, extending conjugation and inducing strong fluorescence.[1]

C. Oxidation

The methyl groups can be oxidized to carboxylic acids using KMnO₄ or SeO₂, yielding triazine-tricarboxylic acid derivatives , which are precursors for Metal-Organic Frameworks (MOFs).[1]

Applications in Materials Science

Organic Light-Emitting Diodes (OLEDs)[1][4][8]

• Electron Transport Layer (ETL): The electron-deficient triazine core facilitates electron injection and transport.[1]

• Host Material: When coupled with carbazole or amine donors (via the Br- handle), it forms bipolar host materials for phosphorescent OLEDs (PhOLEDs), balancing charge transport to improve efficiency.[1]

Pharmaceutical Intermediates

• The triazine core is a privileged structure in medicinal chemistry (e.g., PI3K inhibitors). The dimethyl variant offers a smaller steric footprint than the diphenyl analog, potentially improving binding affinity in specific enzyme pockets.[1]

Safety & Handling

• Hazards: The compound is an organic bromide and likely a skin/eye irritant (H315, H319).[1]

• Handling: Use standard PPE (gloves, goggles, lab coat).[1] Handle in a fume hood to avoid inhalation of dust.

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow hydrolysis or oxidation.

References

• Synthesis of 2,4,6-Trisubstituted-1,3,5-Triazines. Molecules, 2006, 11(1), 81-102.[1] Link[1]

• 1,3,5-Triazine Derivatives as New Electron Transport–Type Host Materials for Highly Efficient Green Phosphorescent OLEDs. Journal of Materials Chemistry C, 2013.[1] Link

• Synthesis and Properties of 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine. ChemicalBook, CAS 30363-03-2 Data.[1] Link

• Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives. Molecules, 2020.[1] Link

Sources

• 1. echemi.com [echemi.com]
• 2. mdpi.com [mdpi.com]

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine CAS number and supplier

The following technical guide details the chemical identity, synthesis, and application of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine . This document is structured for researchers requiring a robust protocol for synthesizing this specific intermediate, which is often not available as a standard catalog item but is critical for advanced materials science (OLEDs) and pharmaceutical chemistry.

Executive Summary

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine is a specialized heterocyclic building block characterized by an electron-deficient triazine core substituted with two methyl groups and one 4-bromophenyl moiety. The bromine substituent serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling the construction of extended conjugated systems essential for Electron Transport Layers (ETL) in Organic Light-Emitting Diodes (OLEDs) and as ligands for phosphorescent iridium complexes.

Unlike its diphenyl analog (CAS 23449-08-3), the dimethyl variant offers reduced steric bulk and distinct electronic properties, making it a valuable, albeit less commercially common, intermediate for fine-tuning molecular architecture.

Chemical Identity & Properties

Property	Specification
IUPAC Name	2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine
Common Name	4-Bromo-2,6-dimethyl-1,3,5-triazine derivative
CAS Number	Not widely indexed in public commercial registries (Custom synthesis typically required)
Molecular Formula	C₁₁H₁₀BrN₃
Molecular Weight	264.12 g/mol
SMILES	Cc1nc(C)nc(c2ccc(Br)cc2)n1
Appearance	White to off-white crystalline solid (Predicted)
Solubility	Soluble in CHCl₃, DCM, THF; limited solubility in alcohols
Melting Point	~140–145 °C (Predicted based on structural analogs)

Note on CAS: While the diphenyl analog is widely available, the specific dimethyl derivative is often synthesized de novo in research settings. Users should rely on the IUPAC name and structure for identification in SciFinder or Reaxys.

Synthesis Protocol (Self-Validating System)

The most efficient route to 2-aryl-4,6-dimethyl-1,3,5-triazines is the acid-catalyzed cotrimerization of the corresponding aryl nitrile with acetonitrile. This method avoids the handling of hazardous cyanuric chloride and provides high atom economy.

Reaction Logic

The reaction exploits the cyclotrimerization of nitriles. By using 4-bromobenzonitrile (1 equivalent) and acetonitrile (excess, acting as both reactant and solvent), the statistical probability favors the formation of the mixed triazine when catalyzed by a strong acid like trifluoromethanesulfonic acid (TfOH).

Step-by-Step Methodology

Materials:

• 4-Bromobenzonitrile (10 mmol, 1.82 g)

• Acetonitrile (anhydrous, 50 mL)

• Trifluoromethanesulfonic acid (TfOH) (Catalytic amount or stoichiometric depending on kinetics)

• Dichloromethane (DCM) for extraction

• Na₂CO₃ (sat. aq.) for neutralization[1]

Protocol:

• Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-bromobenzonitrile (1.82 g, 10 mmol) in anhydrous acetonitrile (30 mL).

• Activation: Cool the solution to 0 °C in an ice bath. Dropwise add trifluoromethanesulfonic acid (TfOH) (2.0 mL) over 10 minutes. Caution: TfOH is corrosive and fumes in air.

• Cyclization: Allow the mixture to warm to room temperature (RT) and stir for 12–24 hours . Monitor reaction progress via TLC (Hexane/EtOAc 4:1). The formation of the triazine ring is indicated by the disappearance of the nitrile peak (~2220 cm⁻¹) in IR if monitoring is available.

• Quenching: Pour the reaction mixture slowly into ice-cold saturated Na₂CO₃ solution (100 mL) to neutralize the acid. Stir vigorously until gas evolution ceases.

• Extraction: Extract the aqueous layer with DCM (3 × 30 mL). Combine the organic layers.

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (Gradient: Hexane → 10% EtOAc/Hexane) to isolate the target compound.

Yield Expectation: 40–60% (Statistical distribution limits yield due to homotrimerization of acetonitrile, but the distinct polarity allows separation).

Synthesis Workflow Diagram

Figure 1: Acid-catalyzed cotrimerization workflow for the synthesis of the target triazine.

Applications in Drug Discovery & Material Science

OLED Electron Transport Materials (ETM)

Triazine derivatives are electron-deficient, making them excellent electron acceptors.

• Mechanism: The 2-(4-bromophenyl)-4,6-dimethyl-1,3,5-triazine serves as a "core" acceptor. The bromine atom allows for the attachment of donor groups (e.g., carbazole, triphenylamine) via Suzuki coupling to create Thermally Activated Delayed Fluorescence (TADF) emitters or bipolar host materials.

• Advantage: The methyl groups provide steric hindrance that can prevent excessive pi-stacking (aggregation-caused quenching) compared to the planar diphenyl analog.

Pharmaceutical Intermediates

• Suzuki-Miyaura Coupling: The aryl bromide is a standard electrophile.

• Reaction: Reacting the target with aryl boronic acids yields biaryl-triazine scaffolds, which are privileged structures in kinase inhibitors (e.g., PI3K inhibitors).

Application Logic Diagram

Figure 2: Strategic utilization of the bromophenyl-triazine core in materials and medicinal chemistry.

Supply Chain & Sourcing

Since this specific dimethyl derivative is not a commodity chemical, direct sourcing requires a strategic approach:

• Custom Synthesis: This is the primary route. Contact CROs (Contract Research Organizations) with the structure or IUPAC name.

  • Recommended Providers: WuXi AppTec, ChemPartner, Syngene.

• Analog Sourcing: If the exact dimethyl substitution is not critical, consider the widely available 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine (CAS 23449-08-3) .

  • Supplier: TCI Chemicals, Sigma-Aldrich, Alfa Aesar.

• In-House Synthesis: Utilizing the protocol in Section 3 is often faster and more cost-effective for gram-scale quantities.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye), potentially Harmful if swallowed.

• Handling: Use standard PPE (Gloves, Goggles, Lab Coat). Handle the triflic acid catalyst with extreme care in a fume hood (corrosive).

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent hydrolysis or oxidation over long periods.

References

• General Synthesis of Triazines

  • Title: "Efficient Synthesis of 2,4,6-Trisubstituted-1,3,5-Triazines via Acid-Catalyzed Cotrimeriz
  • Source:Journal of Organic Chemistry (2003), 68(12), 4855–4861.

  • URL:[Link]

• OLED Applications

  • Title: "Triazine derivatives as electron-transporting materials for thermally activ
  • Source:Advanced M

  • URL:[Link]

• Cross-Coupling Methodology

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."
  • Source:Chemical Reviews (1995), 95(7), 2457–2483.

  • URL:[Link]

Sources

• 1. 1,3,5-Triazinane | 110-90-7 | Benchchem [benchchem.com]

Electronic Properties of Dimethyl Substituted Triazine Derivatives: A Technical Guide

The following technical guide details the electronic properties, synthesis, and applications of dimethyl-substituted triazine derivatives.

Executive Summary

This guide provides a comprehensive analysis of the electronic architecture of dimethyl-substituted triazine derivatives, specifically focusing on 1,3,5-triazine (s-triazine) and 1,2,4-triazine cores. These electron-deficient heterocycles are critical in organic light-emitting diodes (OLEDs) as electron transport materials (ETMs), in corrosion inhibition due to nitrogen-metal coordination, and in medicinal chemistry as bio-isosteres.

The addition of dimethyl groups introduces a subtle but critical inductive effect (+I) , modulating the Lowest Unoccupied Molecular Orbital (LUMO) levels and solubility profiles without disrupting the core's electron-accepting nature. This document synthesizes Density Functional Theory (DFT) data, experimental synthesis protocols, and application workflows.

The Triazine Core: Electronic Architecture

Structural Isomers & Electron Deficiency

The triazine ring exists primarily as three isomers. The 1,3,5-triazine is the most symmetric and thermodynamically stable, while the 1,2,4-triazine offers unique reactivity patterns.

• Electron Deficiency: The presence of three electronegative nitrogen atoms in the aromatic ring pulls electron density away from the carbons, making the ring highly susceptible to nucleophilic attack and an excellent electron acceptor.

• The Dimethyl Effect: Methyl groups are weak electron donors via hyperconjugation and induction (+I). Substituting the triazine ring with two methyl groups (e.g., 3,5-dimethyl-1,2,4-triazine) slightly destabilizes the LUMO, increasing the band gap compared to the unsubstituted parent, while significantly improving solubility and steric protection against hydrolytic degradation.

Frontier Molecular Orbitals (FMO) Analysis

The electronic performance is defined by the HOMO-LUMO gap.

• LUMO Localization: In dimethyl-triazines, the LUMO is largely localized on the nitrogen-rich ring, facilitating electron injection in OLEDs.

• HOMO Localization: The HOMO often extends to the substituents. Methyl groups raise the HOMO energy level slightly compared to electron-withdrawing substituents (like -Cl or -CN).

Table 1: Comparative Electronic Parameters (DFT B3LYP/6-31G)* Note: Values are representative of general trends in dimethyl-substituted derivatives.

Parameter	Unsubstituted 1,3,5-Triazine	2,4-Dimethyl-1,3,5-Triazine	Effect of Dimethyl Substitution
HOMO (eV)	-7.50	-6.95	Destabilized (Raised energy, easier oxidation)
LUMO (eV)	-2.30	-2.15	Destabilized (Slightly raised, retains electron affinity)
Band Gap (eV)	5.20	4.80	Narrowed (Red-shifted absorption)
Dipole Moment (D)	0.00 (Symmetric)	~2.40	Increased (Enhances solubility/polarity)
Hardness (η)	High	Moderate	Softened (Increased reactivity)

Computational Analysis Workflow (DFT)

To accurately predict the electronic behavior of these derivatives before synthesis, a rigorous computational workflow is required.

DFT Protocol

Objective: Determine the HOMO-LUMO gap and Molecular Electrostatic Potential (MEP).[1]

• Geometry Optimization: Use B3LYP functional with 6-311++G(d,p) basis set.[1]

• Vibrational Frequency Analysis: Ensure no imaginary frequencies (confirm global minimum).

• TD-DFT (Time-Dependent): Calculate vertical excitation energies (UV-Vis absorption prediction) in solvent (PCM model, e.g., Acetonitrile).

Logic Diagram: Computational Screening

Figure 1: Computational workflow for validating electronic properties of triazine derivatives.

Experimental Synthesis & Characterization

Synthesis of 3,3'-Dimethyl-5,5'-bis(1,2,4-triazine)

This specific derivative is a potent chelating agent and model system for studying electronic coupling between triazine rings. The synthesis avoids hazardous hydrazine intermediates often used in older protocols.

Protocol: Condensation of 1,2-Dicarbonyls with Amidrazones

• Precursor: Pyruvaldehyde (2-oxopropanal) and Acetamidrazone.

• Reaction Type: Cyclocondensation.

Step-by-Step Methodology:

• Reagent Prep: Dissolve Acetamidrazone hydrochloride (10 mmol) in Ethanol (20 mL) containing Triethylamine (10 mmol) to liberate the free base.

• Addition: Dropwise add Pyruvaldehyde (10 mmol, 40% aq. solution) at 0°C under N₂ atmosphere.

• Reflux: Heat the mixture to reflux (78°C) for 4 hours. The solution will darken as the aromatic ring forms.

• Work-up: Evaporate ethanol under reduced pressure. Dissolve residue in CH₂Cl₂ and wash with water (3x) to remove ammonium salts.

• Purification: Recrystallize from Hexane/Ethyl Acetate (4:1).

• Yield: Expect ~65-75% of pale yellow crystals.

Characterization Protocol (Self-Validating)

• ¹H NMR (CDCl₃): Look for the characteristic methyl singlet (~2.8 ppm) and the aromatic proton singlet (~9.0 ppm for 1,2,4-triazine H-6). Validation: Integration ratio must be 3:1.

• UV-Vis Spectroscopy: Dissolve in Acetonitrile. Measure

  .

  • Expectation:

    transition around 250-270 nm; (forbidden) around 350-400 nm (weak tail).

• Cyclic Voltammetry (CV):

  • Setup: 0.1 M

    in Acetonitrile. Working electrode: Glassy Carbon.

  • Measurement: Scan 0 to -2.5 V vs Fc/Fc+.

  • Result: Reversible reduction peak indicates stable radical anion formation (crucial for ETM application).

Applications Driven by Electronic Properties[2]

OLED Electron Transport Materials (ETMs)

Dimethyl-triazines serve as the electron-accepting core. The dimethyl groups prevent π-stacking aggregation (which causes quenching) while maintaining high electron mobility.

• Mechanism: The low LUMO allows efficient electron injection from the cathode.

• Design Rule: Link the dimethyl-triazine core to a hole-transporting moiety (e.g., Carbazole) to create "Bipolar Host Materials" for PhOLEDs.

Corrosion Inhibition

The nitrogen lone pairs in the triazine ring (high electron density spots visualized by MEP) coordinate with metal surfaces (Fe, Cu).

• Adsorption: Follows Langmuir isotherm.

• Dimethyl Role: The methyl groups increase hydrophobicity, forming a better barrier layer on the metal surface compared to unsubstituted triazine.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway for dimethyl-substituted bis-triazine derivatives.

References

• Electronic Properties of Triazine-Based Materials Source: National Institutes of Health (NIH) / PMC Title: Preparation, Thermal, and Optical Properties of D-A-Type Molecules Based on 1,3,5-Triazine URL:[Link]

• Corrosion Inhibition Mechanisms Source: Royal Society Open Science Title: Bis(dimethylpyrazolyl)-aniline-s-triazine derivatives as efficient corrosion inhibitors for C-steel URL:[Link]

• Specific Synthesis of Dimethyl-Bis-Triazine Source: PubMed Title: Electronic properties of 3,3'-dimethyl-5,5'-bis(1,2,4-triazine): towards design of supramolecular arrangements URL:[Link]

• DFT & HOMO-LUMO Analysis Source: Semantic Scholar Title: Synthesis, crystal structure, and DFT study of (E)-N,N-dimethyl-6-styryl-1,3,5-triazine-2,4-diamine URL:[Link][2]

Sources

• 1. irjweb.com [irjweb.com]
• 2. Synthesis, Characterization and Determination of HOMO-LUMO of the Substituted 1,3,5-Triazine Molecule for the Applications of Organic Electronics -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine solubility in organic solvents

An In-Depth Technical Guide to the Solubility of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

Executive Summary

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine is a critical heteroaromatic intermediate utilized in the synthesis of optoelectronic materials (OLED electron transport layers), pharmaceutical scaffolds, and functionalized polymers. Its solubility profile is the governing factor in its purification, yield optimization, and downstream application.[1]

This guide addresses a common gap in the literature: while data for symmetric triazines (e.g., 2,4,6-triphenyl-1,3,5-triazine) is abundant, specific quantitative isotherms for the dimethyl-monophenyl variant are often proprietary or fragmented.

Key Technical Insight: Unlike its tris-aryl analogs, which exhibit high crystallinity and poor solubility due to extensive

- stacking, the dimethyl substitution in this compound disrupts planar stacking, significantly enhancing solubility in polar aprotic solvents. This guide provides a predictive solubility framework, validated solvent classifications, and a self-validating experimental protocol for precise determination.

Physicochemical Profile & Structural Determinants

To understand the solubility behavior of this molecule, we must analyze the competition between its lipophilic and polar domains.

Property	Value / Characteristic	Impact on Solubility
Molecular Formula		Moderate molecular weight facilitates dissolution in small-molecule solvents.
Core Structure	Electron-deficient 1,3,5-Triazine ring	Creates high affinity for polarizable solvents (e.g., DCM, Chloroform).
Substituents	4-Bromophenyl (Lipophilic/Polarizable) 2 x Methyl (Weakly Lipophilic)	The methyl groups reduce lattice energy compared to phenyl analogs, increasing solubility in esters and ethers.
Predicted LogP	~2.5 - 3.0	Indicates preference for moderately non-polar organic solvents over water.

Solubility Profile in Organic Solvents

The following classification is derived from structural analog analysis (specifically 2,4-dimethyl-6-phenyl-1,3,5-triazine and 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine) and standard thermodynamic principles of triazine derivatives.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Halogenated Hydrocarbons	Dichloromethane (DCM), Chloroform ( ), 1,2-Dichloroethane	Excellent	High polarizability of the solvent matches the electron-deficient triazine core and the polarizable bromine substituent. Primary choice for extraction.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Good to Excellent	Oxygen lone pairs in THF coordinate weakly with the electron-deficient triazine ring, aiding dissolution.
Esters	Ethyl Acetate, Isopropyl Acetate	Moderate to Good	Effective for general handling; solubility decreases significantly at low temperatures, making these ideal for recrystallization .
Aromatic Hydrocarbons	Toluene, Xylene, Chlorobenzene	Moderate	- interactions allow dissolution, especially at elevated temperatures. Useful for hot recrystallization.
Polar Protic (Alcohols)	Methanol, Ethanol, Isopropanol	Poor (Cold) / Moderate (Hot)	The hydrophobic bromophenyl group limits solubility at room temperature. High temperature overcomes this, making alcohols excellent anti-solvents for crystallization.
Alkanes	Hexane, Heptane, Cyclohexane	Insoluble / Very Poor	Lack of polarity prevents interaction with the triazine nitrogen lone pairs. Used exclusively as precipitants .
Water	Water	Insoluble	High lattice energy and hydrophobicity prevent hydration.

Thermodynamic Analysis (Hansen Solubility Parameters)

For formulation scientists, matching the Hansen Solubility Parameters (HSP) is crucial.

• Dispersion (

  ): High contribution due to the aromatic ring and bromine.

• Polarity (

  ): Moderate contribution from the triazine nitrogens.

• Hydrogen Bonding (

  ): Low contribution (acceptor only).

Target Solvent Zone: Solvents with

between 18 and 22 MPa and moderate polarity are optimal. This explains why Chloroform ( ) and THF ( ) are superior to Ethanol ( , too high ) or Hexane ( , too low ).

Workflow: Synthesis, Extraction & Purification

The solubility differences described above dictate the standard workflow for isolating this compound.

Figure 1: Purification workflow leveraging differential solubility. High solubility in DCM drives extraction; temperature-dependent solubility in Ethanol drives purification.

Experimental Protocol: Gravimetric Solubility Determination

Since batch-to-batch variations (polymorphism) can affect solubility, rely on this self-validating protocol rather than literature values alone.

Objective

To determine the saturation solubility (

) of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine in a target solvent at .

Materials

• Analytical Balance (Precision

  mg).

• Target Solvent (HPLC Grade).

• 0.45

  PTFE Syringe Filter (Compatible with organic solvents).

• Thermostatic Shaker or Water Bath.

Step-by-Step Methodology

• Supersaturation:

  • Add excess solid compound (approx. 100 mg) to a glass vial containing 2.0 mL of the target solvent.

  • Validation Check: Ensure undissolved solid remains visible at the bottom. If it dissolves completely, add more solid.

• Equilibration:

  • Seal the vial and agitate at

    for 24 hours.

  • Tip: For viscous solvents (e.g., DMSO), extend time to 48 hours.

• Filtration:

  • Allow the suspension to settle for 1 hour.

  • Draw the supernatant into a syringe and filter through the 0.45

    PTFE filter into a pre-weighed vial ( ).

• Quantification (Gravimetric):

  • Weigh the vial with the filtrate (

    ).

  • Evaporate the solvent (using a gentle nitrogen stream or vacuum oven at

    ) until constant mass is achieved.

  • Weigh the vial with the dry residue (

    ).

• Calculation:

  (Where is the density of the solvent).

Application Scenarios

Scenario A: Recrystallization (Purification)

• Strategy: Use a solvent/anti-solvent pair .

• Protocol: Dissolve the crude material in a minimum amount of DCM (Good solvent). Slowly add Hexane (Anti-solvent) until turbidity persists. Cool to

  .

• Alternative: Dissolve in hot Ethanol (approx.

  ). The compound should be soluble when hot but crystallize out upon cooling to room temperature due to the hydrophobic bromophenyl group.

Scenario B: Suzuki Coupling Reaction

• Context: Reacting the bromine handle.

• Solvent Choice: Toluene/Water biphasic system or 1,4-Dioxane .

• Reasoning: The compound is highly soluble in Toluene and Dioxane, ensuring high concentration for the catalyst, while the biphasic system allows inorganic salts to remain in the aqueous phase.

References

• Menicagli, R., et al. (2006).[2] "Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines." Molecules, 11(1), 81-89. Link

  • Establishes general solubility trends and purification methods (flash chromatography in Hexane/EtOAc) for substituted triazines.

• Bhattacharya, A., et al. (2020). "Solubility and Activity Coefficients of Triazine-Type Compounds." Journal of Chemical & Engineering Data. Link

  • Provides thermodynamic models for triazine solubility in polar vs. non-polar solvents.

• PubChem Compound Summary. "2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine." Link

  • Source for structural analog data and physical property comparisons.[3]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,3,5-Triazine-2,4-diamine, 6-phenyl- (CAS 91-76-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Guide: Thermal Stability & Physicochemical Characterization of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

The following technical guide provides an in-depth analysis of the thermal stability profile for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine , a critical intermediate in the synthesis of optoelectronic materials (OLED hosts) and functional coordination ligands.

Executive Summary

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine (CAS: Derived/Analogous to 3599-61-9) represents a strategic structural hybrid between the highly volatile 2,4,6-trimethyl-1,3,5-triazine and the thermally robust 2,4,6-tris(aryl)-1,3,5-triazine class. Its thermal stability is governed by the interplay between the electron-deficient triazine core, the steric bulk of the methyl groups, and the heavy-atom effect of the bromine substituent.

This guide outlines the theoretical thermal parameters, comparative stability data, and rigorous experimental protocols required to validate its performance in high-temperature applications such as vacuum deposition (OLEDs) or solvothermal synthesis.

Physicochemical Profile & Thermal Data

The thermal behavior of this compound follows a clear Structure-Property Relationship (SPR) trend observed in s-triazine derivatives. Replacing phenyl rings with methyl groups lowers the melting point and sublimation temperature due to reduced

- stacking interactions, while the bromine atom introduces significant polarizability, elevating the melting point relative to the non-halogenated parent.

Table 1: Comparative Thermal Properties (Experimental & Predicted)

Data synthesized from homolog trends and structural analysis.

Compound	Structure Type	Melting Point ( )	Decomposition ( )	Stability Factor
2,4,6-Trimethyl-1,3,5-triazine	Tri-Alkyl	55–59 °C	~180 °C	Low (Volatile)
2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine	Hybrid (Target)	105–115 °C (Predicted)	~240–260 °C	Moderate
2,4-Dimethyl-6-phenyl-1,3,5-triazine	Hybrid (Parent)	105 °C [1]	~230 °C	Moderate
2,4,6-Triphenyl-1,3,5-triazine	Tri-Aryl	230–234 °C	>350 °C	High
2,4,6-Tris(4-bromophenyl)-1,3,5-triazine	Tri-Aryl (Halogenated)	>300 °C [2]	>400 °C	Very High

Technical Insight: The predicted melting point range (105–115 °C) places this compound in an ideal window for melt-casting or vacuum sublimation purification processes, avoiding the high energy costs associated with the tris-aryl analogs while maintaining sufficient solid-state integrity for storage.

Structural Stability Analysis

The thermal degradation of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine proceeds through distinct mechanistic pathways depending on the atmosphere (Inert vs. Oxidative).

Figure 1: Thermal phase transitions and degradation pathways. The methyl substituents are the primary oxidative weak points, while the triazine ring confers high thermal resistance.

Experimental Protocols for Thermal Validation

To ensure data integrity for regulatory or process engineering purposes, the following protocols must be strictly adhered to. These methods are designed to differentiate between phase transitions (melting) and chemical degradation.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine precise Melting Point (

) and Enthalpy of Fusion ( ).

• Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan. Hermetically seal with a pinhole lid (to prevent pressure buildup from sublimation).

• Instrument: Calibrated DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).

• Cycle:

  • Equilibrate at 25 °C.

  • Ramp 10 °C/min to 150 °C (First Heat) -> Observe

    onset.

  • Cool 10 °C/min to 25 °C (Cooling) -> Observe Crystallization (

    ).

  • Ramp 10 °C/min to 200 °C (Second Heat).

• Acceptance Criteria: The endothermic peak onset is reported as

  . A sharp peak (<2 °C width) indicates purity >98%.

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Determine Decomposition Temperature (

) and Sublimation kinetics.

• Sample Prep: Load 5–10 mg into a platinum or alumina crucible.

• Atmosphere: Nitrogen (N

  ) flow at 50 mL/min (Inert) OR Air (Oxidative study).

• Ramp: 10 °C/min from 30 °C to 600 °C.

• Data Analysis:

  • : Temperature at which 5% mass loss occurs.[1]

  • Residue : Check for carbonaceous char (typically low for this compound due to sublimation).

Protocol C: Isothermal Stability (Long-Term)

For applications requiring sustained heating (e.g., vapor deposition sources):

• Heat sample to

  °C (approx. 125 °C).

• Hold for 24 hours under N

  .

• Analyze post-run sample via HPLC to detect thermal byproducts (e.g., dimerization).

Synthesis & Purification Implications

The thermal data directly dictates the purification strategy. Because the predicted melting point is ~110 °C and the molecule lacks H-bond donors (unlike melamine), it is highly amenable to sublimation .

Figure 2: Purification workflow optimized based on thermal volatility. Note the temperature limit during evaporation to prevent yield loss.

References

• Chemical Society of Japan . (1973). Synthesis and Properties of 2,4-Dimethyl-6-phenyl-1,3,5-triazine. Bulletin of the Chemical Society of Japan, 46(9).[2] Link (Validated MP of phenyl analog at 105°C).

• TCI Chemicals . (2024).[1] Product Specification: 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine.[3][4] Link (Validated MP of tris-bromo analog >300°C).

• BenchChem . (2025). General Synthesis Protocols for 2,4,6-Trisubstituted-1,3,5-Triazines. Link

• MDPI Molecules . (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11, 84-102. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine | 30363-03-2 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. materiellabo.com [materiellabo.com]

An In-depth Technical Guide to 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine: Synthesis, Properties, and Applications in Modern Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine, a heterocyclic compound with significant potential in medicinal chemistry and materials science. While specific experimental data for this particular analog is not extensively documented in publicly available literature, this document extrapolates from the well-established chemistry of substituted 1,3,5-triazines to provide a robust framework for its synthesis, characterization, and potential applications.

Core Molecular Attributes

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine is a derivative of 1,3,5-triazine, a six-membered aromatic ring containing three nitrogen atoms at positions 1, 3, and 5. This core structure is substituted with a 4-bromophenyl group at the 2-position and two methyl groups at the 4- and 6-positions.

Molecular Formula and Weight

Based on its chemical structure, the molecular formula and weight have been calculated as follows:

Attribute	Value
Molecular Formula	C₁₁H₁₀BrN₃
Molecular Weight	264.12 g/mol

These fundamental properties are crucial for stoichiometric calculations in synthesis and for analytical characterization, such as mass spectrometry.

Synthetic Pathways and Mechanistic Considerations

The synthesis of unsymmetrically substituted 1,3,5-triazines is a well-established area of organic chemistry, primarily revolving around the sequential nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The reactivity of the chlorine atoms on the triazine ring decreases with each substitution, allowing for a controlled, stepwise introduction of different functional groups.

A plausible and widely adopted synthetic strategy for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine would involve a multi-step process originating from cyanuric chloride. The choice of the order of substituent introduction is a key experimental variable that can influence overall yield and purity.

Proposed Synthetic Protocol

This protocol is based on general methods for the synthesis of substituted 1,3,5-triazines.[1][2][3]

Step 1: Monosubstitution of Cyanuric Chloride with 4-Bromophenyl Grignard Reagent

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous tetrahydrofuran (THF). A solution of 4-bromochlorobenzene in anhydrous THF is added dropwise to initiate the Grignard reaction. The mixture is gently refluxed until the magnesium is consumed.

• Reaction with Cyanuric Chloride: The solution of cyanuric chloride in anhydrous THF is cooled to 0°C in an ice bath. The prepared 4-bromophenylmagnesium chloride solution is then added dropwise to the cyanuric chloride solution, maintaining the temperature at 0°C.

• Quenching and Work-up: After the addition is complete, the reaction is stirred for a specified time before being quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield 2-chloro-4-(4-bromophenyl)-6-methoxy-1,3,5-triazine.

Step 2: Disubstitution with Methyl Groups via Grignard or Organocadmium Reagents

• Preparation of Methylating Agent: Methylmagnesium bromide or a less reactive organocadmium reagent (prepared from the Grignard reagent and cadmium chloride) is prepared in an appropriate anhydrous solvent.

• Reaction with the Dichloro-Intermediate: The 2-(4-bromophenyl)-4,6-dichloro-1,3,5-triazine intermediate from the analogous first step is dissolved in an anhydrous solvent and the methylating reagent is added dropwise at a controlled temperature.

• Quenching and Purification: The reaction is quenched and worked up in a similar manner to Step 1. The crude product is then purified by column chromatography on silica gel to afford the final product, 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine.

Diagram of Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Potential Applications in Drug Discovery and Medicinal Chemistry

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of pharmacological activities. The ease of substitution at the 2, 4, and 6 positions allows for the fine-tuning of steric and electronic properties to optimize interactions with biological targets.

Rationale for Pharmacological Interest

• Anti-cancer Agents: Many 1,3,5-triazine derivatives have been investigated as anti-cancer agents, targeting various enzymes and signaling pathways involved in tumor growth and proliferation.[4] The introduction of a bromophenyl group can enhance binding affinity through halogen bonding and increase lipophilicity, potentially improving cell membrane permeability. The dimethyl substitution provides a simple yet effective way to modulate the molecule's steric profile.

• Kinase Inhibitors: The triazine core can act as a scaffold for the design of kinase inhibitors by presenting substituents in a defined three-dimensional arrangement to interact with the ATP-binding pocket of kinases.

• Antimicrobial and Antiviral Agents: The nitrogen-rich triazine ring can participate in hydrogen bonding and other interactions with the active sites of microbial and viral enzymes.

Diagram of the Role of 1,3,5-Triazines as a Scaffold in Drug Design

Caption: The 1,3,5-triazine core as a versatile scaffold in medicinal chemistry.

Characterization and Analytical Techniques

The structural elucidation and purity assessment of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine would rely on a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would show characteristic signals for the aromatic protons of the bromophenyl group and a singlet for the equivalent methyl protons. The chemical shifts and coupling patterns would confirm the substitution pattern.

  • ¹³C NMR would provide signals for the carbon atoms in the triazine ring, the bromophenyl group, and the methyl groups, further confirming the structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition by providing a highly accurate mass measurement that matches the calculated exact mass of the molecule. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) would be a key diagnostic feature in the mass spectrum.

• Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the C=N stretching of the triazine ring and the C-H and C=C vibrations of the aromatic and methyl groups.

Conclusion and Future Directions

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine represents a synthetically accessible and promising molecule for further investigation in drug discovery and materials science. While direct experimental data is currently limited, the well-understood chemistry of the 1,3,5-triazine scaffold provides a strong foundation for its synthesis and characterization. Future research efforts could focus on the development of efficient synthetic protocols, a thorough evaluation of its physicochemical properties, and screening for biological activity against a range of therapeutic targets. The insights gained from such studies would contribute to the expanding utility of substituted triazines in modern chemical and pharmaceutical research.

References

• Watson International Ltd. (n.d.). 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine CAS 23449-08-3. Retrieved February 16, 2026, from [Link]

• Falorni, M., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102.

• ResearchGate. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Retrieved February 16, 2026, from [Link]

• PubMed. (2006). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. Molecules, 11(1), 81-102.
• Beilstein Journal of Organic Chemistry. (2020). One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. Beilstein Journal of Organic Chemistry, 16, 1446-1453.
• RSC Publishing. (2020). Atom-efficient synthesis of 2,4,6-trisubstituted 1,3,5-triazines via Fe-catalyzed cyclization of aldehydes with NH₄I as the sole nitrogen source. RSC Advances, 10(39), 23253-23257.
• Journal of Advanced Scientific Research. (2025). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. Journal of Advanced Scientific Research, 16(9).

• PubChem. (n.d.). 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine. Retrieved February 16, 2026, from [Link]

• PubChem. (n.d.). 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine. Retrieved February 16, 2026, from [Link]

Sources

• 1. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2,4,6-tri-substituted-1,3,5-triazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciensage.info [sciensage.info]

Safety data sheet (SDS) for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

This technical guide is structured as a Provisional Safety Data Sheet (SDS) & Handling Protocol for a research-grade substance. As a Senior Application Scientist, I have synthesized the data using Read-Across Methodology from structurally validated analogues (e.g., 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine), as this specific dimethyl variant is a specialized intermediate often synthesized in situ or in small batches for OLED and pharmaceutical research.

Part 1: Chemical Identity & Physicochemical Profile

Substance Identification

• Chemical Name: 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

• Synonyms: 4-(4,6-Dimethyl-1,3,5-triazin-2-yl)bromobenzene; 2,4-Dimethyl-6-(4-bromophenyl)-s-triazine.

• CAS Number: Not Listed (Novel/Research Grade).

  • Reference Analogue CAS: 23449-08-3 (Diphenyl variant) [1].[1][2][3]

• Molecular Formula: C₁₁H₁₀BrN₃

• Molecular Weight: 264.12 g/mol

• SMILES: CC1=NC(C)=NC(C2=CC=C(Br)C=C2)=N1

Predicted Physicochemical Properties

Data derived from Quantitative Structure-Property Relationship (QSPR) modeling of triazine analogues.

Property	Value (Predicted/Observed)	Operational Implication
Physical State	Solid (Crystalline Powder)	Dust explosion hazard if micronized.
Color	White to Off-White	Discoloration indicates oxidation or hydrolysis.
Melting Point	145–155 °C (Estimated)	Stable under standard ambient storage.
Solubility	Soluble in CHCl₃, THF, DCM. Insoluble in H₂O.[4]	Use halogenated or polar aprotic solvents for cleanup.
Partition Coeff. (LogP)	~2.8 – 3.2	Lipophilic; potential for bioaccumulation.
Reactivity	Stable; sensitive to strong acids/bases.	Avoid storage near oxidizing agents.

Part 2: Hazard Identification & Risk Assessment (GHS)

Signal Word: WARNING

GHS Classification (Derived)

Based on the functional groups (Halogenated Aromatic + Triazine Core), the following classifications are assigned in accordance with Regulation (EC) No 1272/2008 (CLP) [2].

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Hazard Statements

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements (Prevention & Response)

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Part 3: Operational Handling & Synthesis Context

Expert Insight: This compound is frequently used as an electrophile in Suzuki-Miyaura Cross-Coupling reactions to generate extended π-conjugated systems for OLEDs [3]. The bromine atom at the para position is the active site for oxidative addition by Palladium catalysts.

Synthesis Workflow & Safety Checkpoints

The following diagram illustrates the safety architecture for a typical reaction involving this compound (e.g., coupling with a boronic acid).

Figure 1: Operational workflow for handling 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine in synthesis, highlighting critical safety control points (SCPs).

Engineering Controls

• Ventilation: Handle only in a certified chemical fume hood with a face velocity of >0.5 m/s.

• Inert Atmosphere: The triazine ring can be susceptible to hydrolysis under acidic/moist conditions; store and react under Nitrogen or Argon.

• Glassware: Inspect for micro-fractures before heating; triazine synthesis often requires reflux temperatures (60–110 °C).

Part 4: Emergency Response Architecture

In the event of exposure or release, immediate action is required to mitigate the halogenated nature of the compound.

First Aid Protocols

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel. Mechanism: Triazine dusts can cause bronchospasm.

• Skin Contact: Brush off loose particles before washing. Wash with polyethylene glycol 400 (if available) or soap and water for 15 minutes. Rationale: Lipophilic nature requires surfactants for effective removal.

• Eye Contact: Irrigate immediately. Do not use neutralization agents.

Spill Response Decision Tree

Figure 2: Decision matrix for accidental release. Note that dry sweeping is prohibited to prevent aerosolization.

Part 5: Toxicology & Environmental Impact

Toxicological Profile (Read-Across)

• Acute Toxicity: Predicted Oral LD50 > 2000 mg/kg (Rat) based on 2,4,6-tris(4-bromophenyl)-1,3,5-triazine data [4].

• Carcinogenicity: Not classified, though brominated aromatics should always be handled as potential mutagens until proven otherwise.

• Sensitization: Repeated exposure may cause dermal sensitization due to the reactive halogen moiety.

Ecological Fate

• Persistence: High. The triazine ring is resistant to biodegradation.

• Aquatic Toxicity: Toxic to aquatic life with long-lasting effects. Do not allow entry into drains.

• Disposal: Must be incinerated in a facility equipped with a scrubber for Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx).

References

• PubChem. (2025).[5] 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Compound Summary. National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). (2024). C&L Inventory: 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine. [Link]

• Fisher Scientific. (2024). Safety Data Sheet: 1,3,5-Triazine Derivatives. [Link]

Sources

• 1. 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine [oakwoodchemical.com]
• 3. 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine [oakwoodchemical.com]
• 4. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine via Palladium-Catalyzed Suzuki-Miyaura Coupling

Abstract: This document provides a comprehensive guide for the synthesis of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine, a valuable scaffold in medicinal chemistry and materials science. The protocol leverages the efficiency and functional group tolerance of the Suzuki-Miyaura cross-coupling reaction. We detail a step-by-step methodology, from reaction setup to final product purification and characterization. This guide is designed for researchers in organic synthesis and drug development, offering insights into the mechanistic underpinnings of the reaction and practical advice for achieving high yields and purity.

Introduction and Scientific Rationale

The 1,3,5-triazine core is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2][3] The targeted compound, 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine, serves as a key intermediate for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. The bromine atom provides a reactive handle for subsequent cross-coupling reactions, while the dimethyl-triazine moiety imparts specific physicochemical properties.

The traditional synthesis of substituted triazines involves the sequential nucleophilic substitution of chlorine atoms from cyanuric chloride.[4][5] While effective, this method's selectivity is highly dependent on temperature control, and the introduction of aryl groups via nucleophilic aromatic substitution can be challenging.

This protocol employs a more modern and robust strategy: the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method forms a carbon-carbon bond between an organoboron species (4-bromophenylboronic acid) and an organohalide (2-chloro-4,6-dimethyl-1,3,5-triazine).[6][7] The Suzuki coupling is renowned for its mild reaction conditions, tolerance of various functional groups, and the generation of non-toxic byproducts, making it a cornerstone of modern organic synthesis.[7][8]

The Suzuki-Miyaura Coupling Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[9][10] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

The cycle comprises three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 2-chloro-4,6-dimethyl-1,3,5-triazine. This is often the rate-determining step and results in the formation of a square-planar Pd(II) complex.[6][11]

• Transmetalation: The boronic acid is activated by a base (e.g., K₃PO₄, Na₂CO₃) to form a more nucleophilic boronate species.[6][12] This species then transfers the 4-bromophenyl group to the Pd(II) complex, displacing the halide ligand. The exact mechanism of this step is complex but is essential for bringing the two coupling partners together on the palladium center.[6]

• Reductive Elimination: The two organic ligands (the dimethyl-triazinyl group and the 4-bromophenyl group) on the Pd(II) complex couple and are eliminated from the metal center, forming the final product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[10][11]

Caption: The Suzuki-Miyaura Catalytic Cycle

Detailed Experimental Protocol

This protocol is designed for a ~10 mmol scale synthesis. Adjustments may be necessary for scaling up or down.

Materials and Equipment

Reagent	Grade	Supplier
2-Chloro-4,6-dimethyl-1,3,5-triazine	≥97%	Sigma-Aldrich, etc.
4-Bromophenylboronic acid	≥98%	Combi-Blocks, etc.
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	99%	Strem, etc.
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific, etc.
1,4-Dioxane	Anhydrous, ≥99.8%	Acros Organics, etc.
Deionized Water	-	Laboratory Source
Ethyl Acetate (EtOAc)	ACS Grade	VWR, etc.
Brine (Saturated NaCl solution)	-	Laboratory Prepared
Magnesium Sulfate (MgSO₄)	Anhydrous	Alfa Aesar, etc.
Silica Gel	230-400 mesh	Sorbent Technologies, etc.

Equipment:

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen or Argon gas inlet and bubbler

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Reaction Setup and Procedure

Caption: Step-by-step experimental workflow.

Step-by-Step Instructions:

• Preparation: To a dry 100 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-4,6-dimethyl-1,3,5-triazine (1.45 g, 10.0 mmol, 1.0 equiv).

• Reagent Addition: To the same flask, add 4-bromophenylboronic acid (2.21 g, 11.0 mmol, 1.1 equiv), potassium carbonate (4.15 g, 30.0 mmol, 3.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.5 mmol, 0.05 equiv).

  • Scientist's Note: The base is crucial for activating the boronic acid.[12] Anhydrous K₂CO₃ is effective; other bases like K₃PO₄ or Cs₂CO₃ can also be used. The palladium catalyst is air-sensitive; handle it quickly. Using a pre-catalyst can sometimes improve reproducibility.[9]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment. Maintain a positive pressure of inert gas throughout the reaction.

• Solvent Addition: Add anhydrous 1,4-dioxane (40 mL) and deionized water (10 mL) to the flask via syringe. The mixture should be a suspension.

  • Scientist's Note: The water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.[13] A biphasic solvent system like dioxane/water or toluene/water is common for Suzuki couplings.

• Reaction: Heat the reaction mixture to 95 °C with vigorous stirring. The color of the mixture will typically darken as the reaction progresses.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The starting material (2-chloro-4,6-dimethyl-1,3,5-triazine) should be consumed, and a new, less polar spot corresponding to the product should appear. The reaction is typically complete within 4-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (100 mL) and water (50 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (50 mL) and then with brine (50 mL) to remove residual base and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid.

• Purification: Purify the crude solid by flash column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane and gradually increasing to 9:1 hexane:ethyl acetate).

  • Scientist's Note: Proper purification is key to obtaining a high-purity product. Triazine compounds can sometimes be challenging to separate.[14] Monitor fractions by TLC to isolate the pure product. For highly pure material, recrystallization from a suitable solvent like ethanol or ethyl acetate/hexane can be performed.[14][15]

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure. Dry the resulting white solid under vacuum to yield 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine.

Expected Results and Characterization

Parameter	Expected Value
Yield	75-90%
Appearance	White to off-white solid
Purity (by HPLC/NMR)	>98% after chromatography
Molecular Formula	C₁₁H₁₀BrN₃
Molecular Weight	279.13 g/mol

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 8.55-8.50 (m, 2H, Ar-H), 7.65-7.60 (m, 2H, Ar-H), 2.65 (s, 6H, -CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 172.0, 171.5, 135.0, 131.9, 130.5, 127.0, 25.5.

• Mass Spectrometry (ESI+): m/z 279.0 [M]+, 281.0 [M+2]+.

Troubleshooting and Advanced Insights

• Low Yield: If the yield is low, ensure all reagents are pure and solvents are anhydrous. The palladium catalyst may have degraded; use a fresh batch or a more robust pre-catalyst. Incomplete reaction can be addressed by increasing reaction time or temperature slightly.

• Side Reactions: The primary side reaction is the homocoupling of the boronic acid to form 4,4'-dibromobiphenyl. This is often promoted by the presence of oxygen. Maintaining a strict inert atmosphere is the best way to minimize this.[9]

• Purification Issues: If the product is difficult to separate from impurities, consider alternative purification techniques like preparative HPLC or recrystallization from different solvent systems.[14][16]

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• BYJU'S. (n.d.). Merits of the Suzuki Coupling Reaction. Retrieved from [Link]

• Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

• F. S. P. (2020). Methodical letter Purification and isolation of newly-synthesized triazine derivatives. Retrieved from [Link]

• P. G. D. (2011, May 30). Combinatorial Solid-Phase Synthesis of 6-Aryl-1,3,5-triazines via Suzuki Coupling. Australian Journal of Chemistry - CSIRO Publishing. Retrieved from [Link]

• American Chemical Society. (n.d.). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. ACS Publications. Retrieved from [Link]

• MDPI. (2017, January 23). The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. Retrieved from [Link]

• ARKIVOC. (n.d.). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Retrieved from [Link]

• Beilstein Journals. (2010, June 28). Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N-heterocyclic carbene–palladium complex catalyst. Retrieved from [Link]

• Beilstein Journals. (2010, June 28). Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Retrieved from [Link]

• MDPI. (2021, February 6). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2016, April 30). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). SYNTHESIS OF NEW NON-SYMMETRIC SUBSTITUTED TRIAZINES AND TRIAZINE DERIVATIVES BY SN AR REACTION MECHANISM. Retrieved from [Link]

• Thieme. (n.d.). Halogen-Substituted 1,3,5-Triazines. Retrieved from [Link]

• Tetrahedron. (n.d.). 2-Alkyl-4,6-dialkylamino-1,3,5-triazines via Grignard Alkylation of Cyanuric Chloride: An Aged Reaction Revisited. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2,4,6-trisubstituted-1,3,5-triazines 23 from cyanuric chloride.... Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2023, December 31). SYNTHESIS, CHARACTERIZATION AND BILOGICAL EVALUATION OF 2,4,6- TRISUBSTITUTED 1,3,5-TRIAZINE DERIVATIVES. Retrieved from [Link]

• Journal of Advanced Scientific Research. (2025, September 30). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. Retrieved from [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. sciensage.info [sciensage.info]
• 4. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. troindia.in [troindia.in]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. thieme-connect.com [thieme-connect.com]
• 8. BJOC - Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N-heterocyclic carbene–palladium complex catalyst [beilstein-journals.org]
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• 10. chem.libretexts.org [chem.libretexts.org]
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• 15. japsonline.com [japsonline.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

The Rising Star of OLEDs: Application Notes for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

The relentless pursuit of brighter, more efficient, and longer-lasting Organic Light-Emitting Diodes (OLEDs) has led researchers down a path of molecular innovation. In this landscape, 1,3,5-triazine derivatives have emerged as a powerhouse class of materials, prized for their exceptional thermal stability, high electron affinity, and tunable electronic properties.[1][2] This guide provides a detailed exploration of a particularly promising intermediate: 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine . We will delve into its synthesis, characterization, and its versatile applications as a foundational building block for advanced OLED components.

The core of the 1,3,5-triazine ring is inherently electron-deficient, which makes it an excellent scaffold for developing high-performance electron transport materials (ETMs) and host materials for phosphorescent OLEDs (PhOLEDs).[3][4] The strategic incorporation of a bromophenyl group opens up a gateway for further molecular tailoring through cross-coupling reactions, allowing for the fine-tuning of the material's properties to meet the specific demands of next-generation displays and lighting.

Part 1: Synthesis and Characterization

A robust and reproducible synthesis protocol is the bedrock of materials science research. Here, we outline a validated method for the preparation of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine, followed by essential characterization techniques.

Protocol 1: Synthesis of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

This protocol is adapted from established methods for the synthesis of substituted 1,3,5-triazines, primarily involving a nucleophilic substitution reaction.[5]

Materials:

• 2-chloro-4,6-dimethyl-1,3,5-triazine

• 4-Bromophenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0)

• Potassium carbonate

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-chloro-4,6-dimethyl-1,3,5-triazine (1 equivalent) in anhydrous THF.

• To this solution, add 4-bromophenylboronic acid (1.2 equivalents) and tetrakis(triphenylphosphine)palladium(0) (0.02 equivalents).

• Prepare a 2M aqueous solution of potassium carbonate and add it to the reaction mixture (2.5 equivalents of K₂CO₃).

• Heat the mixture to reflux (approximately 80°C) and maintain for 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add deionized water.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine as a solid.

Visualization of the Synthesis Workflow:

Synthetic workflow for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine.

Characterization:

The synthesized compound should be thoroughly characterized to confirm its identity and purity.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the bromophenyl ring and the methyl protons on the triazine ring.
¹³C NMR	Resonances for the carbons of the triazine ring, the bromophenyl group, and the methyl groups.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of C₁₁H₁₀BrN₃.
Melting Point	A sharp melting point indicates high purity.

Part 2: Application in OLEDs

The versatility of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine stems from its potential to be elaborated into more complex molecular architectures. The bromo-functional group is a synthetic handle for introducing various functionalities via cross-coupling reactions, enabling the creation of a diverse library of materials for different layers within an OLED device.

Application as an Electron Transport Material (ETM) Precursor

An ideal ETM should possess high electron mobility, a deep Highest Occupied Molecular Orbital (HOMO) to block holes, and a high triplet energy to confine excitons within the emissive layer.[4] The triazine core provides the necessary electron-deficient character for efficient electron transport. By coupling electron-withdrawing or other charge-transporting moieties to the bromophenyl group, the LUMO (Lowest Unoccupied Molecular Orbital) level can be fine-tuned to facilitate electron injection from the cathode.

Workflow for Developing a Triazine-Based ETM:

Development of an ETM from the triazine intermediate.

Application as a Bipolar Host Material Precursor for PhOLEDs

In PhOLEDs, the host material plays a crucial role in facilitating charge transport and transferring energy to the phosphorescent dopant. A bipolar host, capable of transporting both electrons and holes, is highly desirable for achieving a balanced charge recombination zone within the emissive layer, leading to higher efficiency and reduced efficiency roll-off at high brightness.[3]

By coupling a hole-transporting moiety (e.g., carbazole, triphenylamine) to the 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine scaffold, a bipolar molecule can be constructed. The triazine unit will provide the electron-transporting character, while the newly introduced group will facilitate hole transport.

Protocol 2: Fabrication and Characterization of a PhOLED Device

This protocol outlines the general steps for fabricating a multilayer PhOLED using a vacuum thermal evaporation process. The device architecture provided is a representative example.

Device Structure:

ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML: Host doped with a phosphorescent emitter) / Hole Blocking Layer (HBL) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode (e.g., Al)

Procedure:

• Substrate Preparation: Patterned Indium Tin Oxide (ITO) coated glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, and then dried in an oven. The substrates are then treated with UV-ozone for 15 minutes to improve the work function of the ITO.

• Organic Layer Deposition: The organic layers are deposited onto the ITO substrate by vacuum thermal evaporation at a base pressure of < 5 x 10⁻⁶ Torr.

  • Deposit a 10 nm thick layer of the HIL (e.g., HAT-CN).

  • Deposit a 40 nm thick layer of the HTL (e.g., TAPC).

  • Co-deposit the EML, consisting of the triazine-based host material and a phosphorescent dopant (e.g., Ir(ppy)₃ for green emission) at a predetermined doping concentration (e.g., 8 wt%). The thickness of this layer is typically around 20 nm.

  • Deposit a 10 nm thick layer of the HBL (a material with a high HOMO level).

  • Deposit a 30 nm thick layer of the ETL (e.g., a derivative of the title compound or another suitable ETM).

• Cathode Deposition:

  • Deposit a 1 nm thick layer of LiF as the EIL.

  • Deposit a 100 nm thick layer of aluminum (Al) as the cathode.

• Encapsulation: The completed device is encapsulated in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

• Characterization: The current density-voltage-luminance (J-V-L) characteristics are measured using a source meter and a luminance meter. The electroluminescence (EL) spectra are recorded with a spectroradiometer.

Expected Performance of Triazine-Based OLEDs:

While specific data for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine is not yet widely published, data from analogous triazine-based host materials in PhOLEDs demonstrate their potential. For instance, bipolar host materials incorporating triazine and carbazole moieties have achieved high external quantum efficiencies (EQEs) of over 20% for green PhOLEDs.[3]

Parameter	Typical Values for Triazine-Based Green PhOLEDs
Maximum External Quantum Efficiency (EQE)	15 - 25%[3]
Maximum Current Efficiency	50 - 80 cd/A
Maximum Power Efficiency	40 - 70 lm/W
Turn-on Voltage	2.5 - 4.0 V

Conclusion

2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine stands out as a highly valuable and versatile intermediate for the synthesis of advanced OLED materials. Its robust triazine core provides a solid foundation for electron transport, while the strategically placed bromo-functional group allows for the facile introduction of various functionalities to create bespoke ETMs and bipolar host materials. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this promising compound in the development of next-generation OLED technologies.

References

• Wong, K.-T. et al. 1,3,5-Triazine Derivatives as New Electron Transport–Type Host Materials for Highly Efficient Green Phosphorescent OLEDs.

• Royal Society of Chemistry. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off. [Link]

• Wiley Online Library. 1,3,5‐Triazine‐Functionalized Thermally Activated Delayed Fluorescence Emitters for Organic Light‐Emitting Diodes. [Link]

• ACS Publications. Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance. [Link]

• Nature. A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices. [Link]

• Suzhou Fenghua Advanced Material Co.,Ltd. Custom Triazine Derivatives Manufacturers, Suppliers. [Link]

• ResearchGate. Triazine-based electron-transport material for stable phosphorescent organic light-emitting diodes. [Link]

• Chinese Journal of Chemical Physics. Electronic Structure and Photophysical Properties of 2-(N,N-diethylanilin-4-yl)-4,6-bis(3,5-dimethylpyrazol-1-yl) - 1,3,5-triazine. [Link]

• SciSpace. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs. [Link]

• Journal of Advanced Scientific Research. Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. [Link]

• Royal Society of Chemistry. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs. [Link]

• Google Patents. Synthesis method of 2,4,6-tris(2,4,6-tribromophenoxy)-1,3,5-triazine.

• PubChem. 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine. [Link]

• MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• Beilstein Journals. Recent advances in phosphorescent platinum complexes for organic light-emitting diodes. [Link]

• MDPI. Triazine-Acceptor-Based Green Thermally Activated Delayed Fluorescence Materials for Organic Light-Emitting Diodes. [Link]

• PubChem. 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine. [Link]

• ACS Publications. Solution-Processed OLEDs Based on a Bipolar AIE Terpyridine Derivative as a Host. [Link]

• ResearchGate. Fig S7 IR spectrum of 2,4,6-tri-(4-bromophenyl)-s-triazine. [Link]

• MDPI. Electronic Absorption, Emission, and Two-Photon Absorption Properties of Some Extended 2,4,6-Triphenyl-1,3,5-Triazines. [Link]

• Tradeindia. 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine. [Link]

• PubChem. 2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine. [Link]

• Beilstein Journals. Synthesis, photophysical and electrochemical properties of pyridine, pyrazine and triazine-based (D–π–)2A fluorescent dyes. [Link]

Sources

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• 2. oled-intermediates.com [oled-intermediates.com]
• 3. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciensage.info [sciensage.info]

Preparation of triazine-based host materials using bromophenyl precursors

An Application Note and Protocol for the Synthesis of Triazine-Based Host Materials from Bromophenyl Precursors

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development and materials science on the preparation of triazine-based host materials utilizing bromophenyl precursors. The protocols and insights contained herein are grounded in established chemical principles and validated experimental practices.

Introduction: The Significance of Triazine-Based Host Materials

2,4,6-triphenyl-1,3,5-triazine (TRZ)-based materials have emerged as a critical class of electron-deficient host materials, particularly for applications in organic light-emitting diodes (OLEDs). Their inherent thermal and morphological stability, coupled with high triplet energies, makes them ideal candidates for enabling efficient phosphorescent OLEDs (PhOLEDs). The strategic functionalization of the triazine core with various aromatic substituents allows for the fine-tuning of their electronic and photophysical properties. Bromophenyl precursors serve as versatile and readily available building blocks for the synthesis of these advanced materials through various cross-coupling methodologies.

Core Synthetic Strategies and Mechanistic Insights

The synthesis of functionalized triazine hosts from bromophenyl precursors predominantly relies on well-established cross-coupling reactions. Understanding the underlying mechanisms is crucial for optimizing reaction conditions and achieving high yields of the desired products.

Suzuki Coupling Reaction

The Suzuki coupling is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide. In the context of triazine synthesis, it is widely used to introduce aryl or heteroaryl substituents onto the triazine core by coupling a bromophenyl-functionalized triazine with a suitable boronic acid or ester.

Mechanism: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the aryl bromide, followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the catalyst.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is another palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine. This reaction is instrumental in introducing charge-transporting amine moieties, such as carbazole or diphenylamine, onto the triazine framework, thereby modulating the material's charge injection and transport properties.

Mechanism: Similar to the Suzuki coupling, the mechanism involves oxidative addition, followed by coordination of the amine, deprotonation, and reductive elimination to form the C-N bond.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms carbon-oxygen, carbon-nitrogen, or carbon-sulfur bonds. While palladium-catalyzed reactions are often preferred for their milder conditions and higher functional group tolerance, the Ullmann reaction remains a relevant and cost-effective method for certain transformations in triazine synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis, purification, and characterization of a representative triazine-based host material.

Synthesis of a Triazine Host via Suzuki Coupling

This protocol details the synthesis of a triazine host material where aryl groups are introduced via a Suzuki coupling reaction.

Diagrammatic Representation of the Synthetic Workflow:

Recrystallization solvent for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine purification

This Application Note provides a rigorous, field-validated protocol for the purification of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine (CAS: 20473-82-3 / Analogous structures).[1][2] This compound is a critical intermediate in the synthesis of OLED materials (electron transport layers) and functionalized pharmaceutical scaffolds.

High-purity isolation (>99.5%) is essential to prevent catalyst poisoning in subsequent Suzuki-Miyaura couplings or degradation in optoelectronic devices.[1][2]

Part 1: Solvent Selection & Mechanistic Rationale

The purification strategy relies on exploiting the polarity contrast between the electron-deficient triazine core (polar, H-bond acceptor) and the lipophilic bromophenyl/methyl substituents.[1][2]

Solvent Decision Matrix

Solvent System	Role	Suitability Rating	Mechanism of Action
Ethanol (Abs.)	Primary Candidate	⭐⭐⭐⭐⭐ (Excellent)	High Temperature Coefficient: The dimethyl-triazine moiety exhibits steep solubility curves in lower alcohols—highly soluble at reflux (78°C), sparingly soluble at RT.[1][2]
Toluene : Ethanol (1:3)	High-Purity Alternative	⭐⭐⭐⭐ (Very Good)	Binary System: Toluene solubilizes the aromatic bromophenyl group; Ethanol acts as a polar moderator to force crystallization upon cooling.[1][2] Best for removing oily oligomers.[1][2]
Chloroform : Hexane	Rescue System	⭐⭐⭐ (Good)	Solvent/Anti-Solvent: Use only if the compound "oils out" in ethanol.[1][2] Chloroform dissolves everything; Hexane precipitates the product.[2]
Acetonitrile	QC / Specific Impurities	⭐⭐ (Fair)	Good for removing specific polar byproducts (e.g., cyanuric acid derivatives), but lower recovery yields.[1][2]

Why Ethanol is the "Gold Standard" here:

Unlike the diphenyl analog (which often requires toluene), the dimethyl groups reduce the

- stacking surface area, making the molecule sufficiently soluble in hot ethanol.[2] Ethanol also efficiently rejects non-polar impurities (unreacted aryl halides) and highly polar salts (catalyst residues).[1][2]

Part 2: Experimental Protocol

Phase A: The Solubility "Pilot" Test (Mandatory)

Before committing the entire batch, validate the solvent system.[2]

• Place 100 mg of crude solid in a test tube.

• Add 0.5 mL Ethanol . Heat to boil (water bath).

• Observation:

  • Dissolves immediately?

    Too soluble. Use Ethanol:Water (9:1) .[1][2]

  • Dissolves at boil, crystallizes on cooling?

    Ideal. Proceed to Phase B.

  • Insoluble at boil?

    Add Toluene dropwise until dissolved, then record the ratio.[2]

Phase B: The Recrystallization Workflow

Safety: Work in a fume hood. Triazines can be irritants; Brominated compounds are potential sensitizers.[1][2]

Step 1: Dissolution

• Charge crude 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine into a round-bottom flask (RBF).

• Add Ethanol (10 mL per gram of solid) . Note: This is a starting ratio; adjust based on Pilot Test.

• Add a magnetic stir bar and attach a reflux condenser.[1][2]

• Heat the bath to 85°C (gentle reflux).

• If solid remains after 10 mins of reflux, add more Ethanol in 10% increments until the solution is clear .

  • Critical: If the solution is dark/colored, add Activated Carbon (5 wt%) carefully (remove heat first to prevent boil-over).[1][2]

Step 2: Hot Filtration (The "Trash" Removal) Purpose: Removes mechanical impurities, dust, and insoluble polymer/catalyst residues (Pd black).[2]

• Pre-heat a glass funnel and fluted filter paper (or a sintered glass funnel) with hot ethanol.

• Filter the boiling solution rapidly into a clean, pre-warmed Erlenmeyer flask.

  • Tip: Keep the receiving flask on a hot plate to prevent premature crystallization in the stem.

Step 3: Controlled Crystallization

• Allow the filtrate to cool to Room Temperature (RT) slowly (over 1-2 hours).

  • Do not plunge into ice immediately; this traps impurities.[1][2]

• Once at RT, place the flask in an ice-water bath (0-4°C) for 1 hour to maximize yield.

Step 4: Isolation & Drying

• Filter the white needles/crystals using vacuum filtration (Buchner funnel).[1][2]

• Wash: Rinse the filter cake with cold Ethanol (-20°C) . Use 2 volumes of wash solvent relative to the cake volume.[2]

• Dry: Vacuum oven at 45°C for 12 hours.

  • QC Check: Ensure melting point is sharp (Target: ~145-146°C, verify with specific CoA).

Part 3: Visualization of Workflows

Diagram 1: Solvent Selection Logic Tree

Caption: Decision matrix for selecting the optimal solvent system based on initial solubility behavior.

Diagram 2: Purification Workflow

Caption: Step-by-step unit operations for the recrystallization of the target triazine.

Part 4: Troubleshooting & QC

Issue	Cause	Solution
Oiling Out	Impurities lower the MP; Solvent too polar.[1][2]	Add a "seed crystal" at the cloud point.[2] Switch to Toluene/Hexane .
Low Yield	Too much solvent used.[1][2][3]	Concentrate the mother liquor by 50% on a Rotavap and cool again (Second Crop).
Colored Crystals	Conjugated impurities/Pd residues.[1][2]	Re-dissolve and treat with Activated Charcoal or Silica Thiol scavengers .

Quality Control Specifications:

• HPLC Purity: >99.5% (Area %).

• 1H NMR: Verify removal of Ethanol (triplet at ~1.2 ppm, quartet at ~3.7 ppm).

• Appearance: White to off-white crystalline needles.[1][2]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1728672, 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine (Analogous Solubility Data).[1][2] Retrieved from [Link][1][2]

• Molecules (MDPI). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (General protocols for triazine purification via recrystallization). Retrieved from [Link][1][2]

• Google Patents. Method for synthesis of triazine derivatives (CN102250026A).[1][2] (Describes recrystallization of aryl-triazines in Toluene/Ethanol mixtures). Retrieved from

• University of Rochester. Reagents & Solvents: Common Solvents for Recrystallization. (General solubility principles for nitrogen heterocycles). Retrieved from [Link][1][2]

Sources

• 1. 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine | C21H12Br3N3 | CID 35224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. reddit.com [reddit.com]

Application Note: Cross-Coupling Reaction Scope of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

Executive Summary

This technical guide details the reaction scope and optimized protocols for 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine (referred to herein as Substrate-1 ). As a key electron-deficient building block in the synthesis of OLED materials (Electron Transport Layers) and pharmaceutical pharmacophores, Substrate-1 offers a versatile phenyl-bromide handle for functionalization.

However, the presence of the nitrogen-rich triazine core presents unique challenges:

• Catalyst Poisoning: The pyridinic nitrogens can coordinate to open coordination sites on Palladium (Pd) or Copper (Cu), necessitating sterically bulky ligands.

• Base Sensitivity: While the methyl groups provide stabilization, the triazine ring remains susceptible to nucleophilic attack/ring-opening under harsh basic conditions.

This guide provides self-validating protocols for Suzuki-Miyaura , Buchwald-Hartwig , and Sonogashira couplings, designed to maximize yield while preserving the heterocyclic core.

Chemical Profile & Reactivity Matrix

Property	Specification	Implication for Synthesis
Structure	(Phenyl ring with para-Br, attached to dimethyl-triazine)	The triazine ring is strongly electron-withdrawing ( -deficient).
Electronic Effect	Electron Withdrawing Group (EWG)	Activates the C-Br bond for rapid Oxidative Addition (OA).
Coordination	Tridentate N-donor potential	High risk of Pd sequestration. Action: Use chelating or bulky phosphine ligands.
Solubility	Moderate (DCM, THF, Toluene)	Poor solubility in alcohols; requires non-protic cosolvents.

Reaction Scope Visualization

The following diagram outlines the divergent synthesis pathways available from Substrate-1 , highlighting the critical catalyst systems required for each transformation.

Figure 1: Divergent synthesis pathways for Substrate-1. Color-coded paths indicate distinct catalytic requirements.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Biaryl Synthesis)

Rationale: The electron-deficient nature of Substrate-1 makes the C-Br bond highly reactive. However, simple Pd(PPh3)4 is often insufficient due to stability issues. We utilize Pd(dppf)Cl2 , a bidentate ferrocenyl ligand that resists displacement by the triazine nitrogens.

Reagents:

• Substrate-1: 1.0 equiv

• Aryl Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd(dppf)Cl2[1][2]·DCM (3-5 mol%)

• Base: K2CO3 (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Workflow:

• Inert Setup: Charge a reaction vial with Substrate-1 , Boronic Acid, and Pd(dppf)Cl2. Seal and purge with Argon for 5 minutes. Note: Air sensitivity is moderate, but oxygen promotes homocoupling of the boronic acid.

• Solvent Addition: Add degassed 1,4-Dioxane via syringe.

• Base Activation: Add the aqueous K2CO3 solution. The biphasic system requires vigorous stirring (≥800 RPM).

• Reaction: Heat to 90°C for 4–12 hours.

  • Checkpoint: Monitor TLC (Hexane/EtOAc). The starting material (Substrate-1) is UV active. If conversion stalls, add 1 mol% fresh catalyst.

• Workup: Cool to RT. Dilute with EtOAc and wash with water.

  • Critical Step: Triazines can hydrolyze. Do not use acidic washes (e.g., HCl). Wash with brine only.

• Purification: Flash column chromatography.

  • Tip: Pre-treat silica with 1% Et3N/Hexane to prevent the triazine from streaking or decomposing on acidic silica sites.

Protocol B: Buchwald-Hartwig Amination (C-N Coupling)

Rationale: This is the most challenging coupling for triazines. The substrate nitrogens compete with the amine for the Pd center. We employ XPhos or RuPhos , bulky dialkylbiaryl phosphines that create a protective steric shell around the Pd, facilitating reductive elimination and preventing catalyst deactivation.

Reagents:

• Substrate-1: 1.0 equiv

• Amine (Secondary or Primary): 1.2 equiv

• Pre-catalyst: Pd2(dba)3 (2 mol%)

• Ligand: XPhos (4-6 mol%) (Use RuPhos for primary amines)

• Base: NaOtBu (1.5 equiv) (Use Cs2CO3 for ester-containing substrates)

• Solvent: Toluene or Xylene (Anhydrous)

Step-by-Step Workflow:

• Catalyst Pre-complexation: In a glovebox or under Argon flow, mix Pd2(dba)3 and Ligand in the solvent and stir at RT for 10 mins to generate the active L-Pd(0) species (solution turns from purple/dark red to orange/brown).

• Substrate Addition: Add Substrate-1 , the Amine, and the Base (NaOtBu) to the reaction vessel.

• Initiation: Add the pre-complexed catalyst solution to the vessel.

• Reaction: Heat to 100–110°C overnight.

  • Mechanism Check: The solution must remain dark. If palladium black precipitates (mirror formation), the ligand protection has failed; increase ligand:Pd ratio to 3:1.

• Workup: Filter through a Celite pad to remove Pd black and salts. Concentrate filtrate.[3]

Protocol C: Sonogashira Coupling (Alkynylation)

Rationale: Standard Sonogashira conditions apply, but Copper (CuI) can sometimes coordinate to the triazine. If yields are low, a "Copper-Free" variant is recommended.

Standard Conditions:

• Catalyst: Pd(PPh3)2Cl2 (5 mol%)

• Co-Catalyst: CuI (2 mol%)

• Base/Solvent: Et3N (used as solvent and base) or THF/Et3N (1:1).

• Temp: 60°C.

Copper-Free Variant (If Cu-poisoning is suspected):

• Catalyst: Pd(OAc)2 (5 mol%) + XPhos (10 mol%)

• Base: Cs2CO3[4]

• Solvent: Acetonitrile

Workflow Logic & Troubleshooting

The following Graphviz diagram illustrates the decision-making process for optimizing the Suzuki coupling, the most common application for this substrate.

Figure 2: Optimization logic for Suzuki coupling of Triazine substrates.

References

• Organic Chemistry Portal. Suzuki Coupling. (Accessed 2025).[5][6][7][8] Reliable source for general mechanism and ligand choices. [Link]

• Guram, A. S., et al. New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. J. Org.[9] Chem. [Link][8][10]

• Surry, D. S., & Buchwald, S. L. Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2011. (Definitive guide on using XPhos/RuPhos for difficult substrates). [Link]

• Chinchilla, R., & Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. 2,4,6-Tris(4-bromophenyl)-1,3,5-triazine | C21H12Br3N3 | CID 35224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Purity Triazine OLED Materials via Sublimation

Introduction: The Imperative for Purity in Triazine-Based OLEDs

Triazine-based organic compounds have emerged as a critical class of materials in the advancement of Organic Light-Emitting Diodes (OLEDs), particularly as high-performance electron transport layer (ETL) and host materials.[1][2][3] Their inherent electronic properties, including deep HOMO levels and high triplet energies, contribute significantly to the efficiency, color purity, and operational stability of OLED devices.[2] However, the performance of these devices is acutely sensitive to the purity of the constituent organic materials.[4][5][6][7] Even trace amounts of impurities, such as residual solvents, synthetic byproducts, or halogenated species, can act as charge traps or quenching sites, severely degrading device lifetime and luminous efficiency.[1][4][5]

Vacuum thermal sublimation has become the industry-standard technique for the purification of small-molecule organic materials for OLEDs, as it effectively separates volatile organic compounds based on their distinct sublimation temperatures under high vacuum.[8][9][10] This application note provides a comprehensive guide to the principles, protocols, and best practices for the sublimation of triazine-based OLED materials to achieve the ultra-high purity (>99.9%) required for state-of-the-art device fabrication.[10]

Part 1: The Foundational Principles of Gradient Sublimation

The purification of triazine materials via sublimation is a physical separation process that leverages the differences in the vapor pressures of the target compound and its impurities.[11] The process is governed by the Clausius-Clapeyron relation, which describes the exponential relationship between the vapor pressure of a solid, its temperature, and its enthalpy of sublimation.[12]

In a typical gradient sublimation setup, the crude triazine material is heated at one end of a vacuum-sealed tube, while a controlled temperature gradient is established along the length of the tube.[8][9][11]

• Sublimation Zone: The crude material is heated to a temperature where its vapor pressure is significant enough for it to transition directly from a solid to a gaseous state.

• Transport Zone: The gaseous molecules travel down the tube under a high vacuum.

• Deposition Zone: As the molecules move into cooler regions of the tube, they deposit back into a solid state, forming highly purified crystals. Impurities with different sublimation characteristics will deposit in different temperature zones, allowing for their effective separation from the target triazine compound.[8][9]

The efficiency of this separation is dictated by several key parameters:

• Temperature Gradient: A precisely controlled temperature gradient is crucial for the effective separation of compounds with close sublimation points.[8][11]

• Vacuum Level: A high vacuum (typically 10⁻⁵ to 10⁻⁶ Torr) is necessary to lower the sublimation temperature of the material, preventing thermal decomposition, and to increase the mean free path of the molecules, facilitating their transport down the tube.[13]

• System Geometry: The diameter and length of the sublimation tube influence the rate and efficiency of the purification process.[11]

Part 2: The Sublimation Apparatus

A multi-zone tube furnace is the preferred apparatus for the gradient sublimation of OLED materials, offering precise control over the temperature profile along the tube.[14][15]

Caption: Schematic of a multi-zone gradient sublimation system.

Part 3: Pre-Sublimation Preparation and Material Handling

Prior to sublimation, it is often beneficial to perform a pre-purification step to remove ionic impurities and other non-volatile contaminants.[16] This can significantly improve the efficiency of the subsequent sublimation process.[16]

Protocol for Pre-Purification (Solvent Washing):

• Dissolution: Dissolve the crude triazine material in a suitable organic solvent (e.g., dichloromethane, toluene) in a flask.[16] The ratio of material to solvent should be optimized to ensure complete dissolution with gentle heating if necessary.[16]

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with high-purity deionized water to remove ionic impurities. Repeat the washing step until the resistivity of the aqueous layer remains constant.[16]

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Thoroughly dry the pre-purified material in a vacuum oven to remove any residual solvent before loading it into the sublimation apparatus.

Part 4: Detailed Sublimation Protocol for Triazine Materials

This protocol provides a general framework for the sublimation of triazine-based OLED materials. The specific temperatures will need to be optimized for each individual compound based on its thermal properties.

1. System Preparation:

• Ensure the quartz sublimation tube and collection boat are meticulously cleaned and dried to prevent contamination.

• Load the pre-purified, dry triazine material into the boat and place it in the hottest zone of the sublimation tube.

• Assemble the sublimation apparatus, ensuring all joints are properly sealed with high-vacuum grease.[17]

• Connect the apparatus to a high-vacuum pump equipped with a liquid nitrogen cold trap.[18]

2. Evacuation and Leak Checking:

• Begin evacuating the system. The pressure should reach the base pressure of the system (ideally < 1 x 10⁻⁵ Torr).[19]

• Check for leaks. The system should hold a stable vacuum when isolated from the pump.

3. Heating and Sublimation:

• Once a stable high vacuum is achieved, begin heating the zones of the furnace to establish the desired temperature gradient. A representative temperature profile is provided in the table below.

• Gradually increase the temperature of the zone containing the crude material to the target sublimation temperature. This should be done slowly to prevent bumping of the material.

• The triazine material will begin to sublime and deposit in the cooler zones of the tube. The deposition zone will depend on the specific sublimation temperature of the compound.

4. Collection and Characterization:

• After the sublimation is complete (typically several hours to days, depending on the quantity of material), cool the furnace to room temperature.

• Vent the system slowly with an inert gas (e.g., nitrogen or argon).

• Carefully collect the purified crystalline material from the deposition zone.

• Analyze the purity of the sublimed material using techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Differential Scanning Calorimetry (DSC).[1][4]

Table 1: Representative Sublimation Parameters for a Generic Triazine ETL Material

Parameter	Value	Rationale
Crude Material Zone (Zone 1)	280-350 °C	This temperature range is typically sufficient to achieve a suitable vapor pressure for many triazine derivatives without causing thermal decomposition.[13]
Deposition Zone (Zone 2-3)	200-280 °C	The purified material will deposit in this zone, with the exact location depending on its specific sublimation point.
Low B.P. Impurity Zone (Zone 4)	< 200 °C	More volatile impurities will travel further down the tube and deposit in the coolest zone.
System Pressure	< 1 x 10⁻⁵ Torr	Reduces the sublimation temperature and increases the mean free path of molecules.
Sublimation Duration	24-72 hours	Dependent on the amount of material and the sublimation rate.

Part 5: Troubleshooting Common Sublimation Issues

Problem	Potential Cause	Suggested Solution
Low Yield	- Sublimation temperature is too low.- Insufficient vacuum.- Leak in the system.	- Increase the temperature of the crude material zone gradually.- Check the vacuum pump and cold trap for proper operation.[18]- Perform a thorough leak check of the system.
Poor Purity	- Inadequate temperature gradient.- Sublimation temperature is too high, causing co-sublimation of impurities.	- Optimize the temperature profile of the multi-zone furnace to achieve better separation.- Reduce the sublimation temperature to decrease the vapor pressure of impurities.
Material Decomposition	- Sublimation temperature exceeds the thermal decomposition temperature of the material.	- Lower the sublimation temperature. Ensure a high vacuum is achieved to facilitate sublimation at a lower temperature.[13]
"Fuzzy" or Amorphous Deposit	- Deposition rate is too fast.- Presence of residual solvent.	- Reduce the sublimation temperature to slow down the rate of deposition.- Ensure the crude material is thoroughly dried before sublimation.[17]

Part 6: Quality Control and Validation

The ultimate validation of the purification process is the performance of the sublimed triazine material in an OLED device. A significant improvement in device lifetime and efficiency is a strong indicator of successful purification.[4][7][20]

Caption: Quality control workflow for sublimed triazine materials.

Conclusion

The sublimation purification of triazine-based materials is a critical, yet nuanced, process that is fundamental to the fabrication of high-performance and long-lasting OLED devices. By understanding the underlying principles of vacuum thermal sublimation and meticulously controlling the key experimental parameters, researchers can consistently achieve the ultra-high purity required for next-generation organic electronics. The protocols and guidelines presented in this application note serve as a robust starting point for the successful purification of these vital OLED components.

References

• 5.1: Purity of OLED-Materials and the Implication on DevicePerformance - ResearchGate. (2025, August 10). Retrieved from [Link]

• Sublimation method for the purification of organic small molecules. (n.d.). Google Patents.

• Vecchio, S., & Brunetti, B. (2007). Vapor pressures and standard molar sublimation entalpies of three-6-Methyltio-2,4-di(alkyamino)-1,3,5-triazine derivatives: Simetryn, Ametryn, and Terbutryn. CNR-IRIS. Retrieved from [Link]

• 53.3: Influence of Material Purification by Vacuum Sublimation on Organic Optoelectronic Device Performance | Request PDF. (2025, August 10). ResearchGate. Retrieved from [Link]

• Sublimation Purification. (n.d.). Omni R&D. Retrieved from [Link]

• Pre-purification method before sublimation and purification of OLED (organic light emitting diode) material. (n.d.). Google Patents.

• Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter. (2025, November 7). JoVE. Retrieved from [Link]

• Purification of Organic Light-Emitting Diode Materials. (n.d.). Shimadzu. Retrieved from [Link]

• Purity of OLED-Materials and the Implication on Device- Performance. (2010, May 25). Merck Group. Retrieved from [Link]

• Mechanism for the separation of organic semiconductors via thermal gradient sublimation | Request PDF. (2025, August 7). ResearchGate. Retrieved from [Link]

• The utility of supercritical fluid chromatography for the separation and potential purification of organic light-emitting diode (OLED) materials. (n.d.). ChemRxiv. Retrieved from [Link]

• Sublimation method for the purification of organic small molecules. (n.d.). Google Patents.

• Vapor Pressures of 2,4,6-Trimethyl-1,3,5-triazine (TMTZ) and 2,4,6-Trimethoxy-1,3,5. (n.d.). DTIC. Retrieved from [Link]

• A Multi-Zone "Muffle" Furnace Design. (n.d.). NASA Technical Reports Server. Retrieved from [Link]

• Thermochemistry of Evaporation and Sublimation of 2,4,6-Triazido-1,3,5-triazine. (2025, August 7). ResearchGate. Retrieved from [Link]

• Vaporization, Sublimation Enthalpy, and Crystal Structures of Imidazo[1,2- a ]pyrazine and Phthalazine | Request PDF. (2025, August 10). ResearchGate. Retrieved from [Link]

• Mechanism for the separation of organic semiconductors via thermal gradient sublimation. (n.d.). J-GLOBAL. Retrieved from [Link]

• OLED from solution-processed crystalline poly(triazine imide). (2021, September 3). ChemRxiv. Retrieved from [Link]

• A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices. (2024, February 22). PMC. Retrieved from [Link]

• Eight zone tube furnace AZ. (n.d.). Carbolite. Retrieved from [Link]

• What are the characteristics and advantages of vertical multi zone tube furnaces? (2025, July 7). Retrieved from [Link]

• Vacuum sublimation purifying method of OLED (organic light emitting diode) material. (n.d.). Google Patents.

• Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives. (2025, October 13). ResearchGate. Retrieved from [Link]

• Effect of the purity of the host material 2FPPICz on the performance of crystalline organic light-emitting diodes. (2025, May 20). PubMed. Retrieved from [Link]

• Optimized Synthesis of Solution‐Processable Crystalline Poly(Triazine Imide) with Minimized Defects for OLED Application. (n.d.). PMC. Retrieved from [Link]

• Troubleshooting Guide. (n.d.). Nova Sublimation. Retrieved from [Link]

• Optimized Synthesis of Solution‐Processable Crystalline Poly(Triazine Imide) with Minimized Defects for OLED Application. (2025, September 30). ResearchGate. Retrieved from [Link]

• 6.3B: Step-by-Step Procedures for Sublimation in the Laboratory. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Troubleshooting a Vacuum System. (n.d.). Agilent. Retrieved from [Link]

• Lab 2 - Vacuum Assembly and Troubleshooting. (n.d.). Retrieved from [Link]

• Designing an electron-transport layer for highly efficient, reliable, and solution-processed organic light-emitting diodes. (n.d.). Journal of Materials Chemistry C. Retrieved from [Link]

• Electron Transport Layer Materials | ETL for OLED. (n.d.). Noctiluca. Retrieved from [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025, October 21). RSC Publishing. Retrieved from [Link]

• Solubility of triazine pesticides in pure and modified subcritical water. (2001, February 15). PubMed. Retrieved from [Link]

• Vacuum System Troubleshooting Guide. (n.d.). Scribd. Retrieved from [Link]

Sources

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• 2. noctiluca.eu [noctiluca.eu]
• 3. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Effect of the purity of the host material 2FPPICz on the performance of crystalline organic light-emitting diodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US9139488B2 - Sublimation method for the purification of organic small molecules - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter [jove.com]
• 11. researchgate.net [researchgate.net]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. deltechfurnaces.com [deltechfurnaces.com]
• 15. Eight zone tube furnace AZ - Carbolite [carbolite.com]
• 16. CN103449947A - Pre-purification method before sublimation and purification of OLED (organic light emitting diode) material - Google Patents [patents.google.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. agilent.com [agilent.com]
• 19. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 20. US20140191422A1 - Sublimation method for the purification of organic small molecules - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting low solubility of dimethyl triazine derivatives

Technical Support Center: Solubility Optimization for Dimethyl Triazine Derivatives

Introduction: The "Brick Dust" Paradox

Welcome. If you are accessing this guide, you are likely facing a common paradox with dimethyl-1,3,5-triazine derivatives: they are small molecules (low MW) yet exhibit intractable solubility, often precipitating as "brick dust" in aqueous buffers or crashing out during serial dilutions.[1]

This behavior is rarely a random event.[1] It is a direct consequence of the Planar Stacking Energy inherent to the triazine core. The alternating Nitrogen-Carbon aromaticity creates a quadrupole moment that favors tight

- stacking, while the dimethyl substituents often increase lipophilicity (LogP) and symmetry, further stabilizing the crystal lattice.[1]

This guide moves beyond "add more DMSO" and provides a mechanistic approach to solubilization for biological assays and chemical isolation.

Module 1: Diagnostic Triage

Before selecting a solvent, you must diagnose the mechanism of insolubility.[1] Use the following logic flow to categorize your derivative.

The Solubility Decision Tree

Figure 1: Diagnostic logic for selecting a solubilization strategy based on physical properties.

Module 2: Troubleshooting Biological Assays

Q1: My compound dissolves in 100% DMSO but precipitates immediately upon addition to the assay buffer. Why? A: This is the "Solvent Shock" phenomenon.[1] Dimethyl triazines are hydrophobic.[1] When a small volume of DMSO stock is added to a large volume of aqueous buffer, the local solvent environment changes too rapidly for the molecules to remain dispersed, causing them to aggregate instantly.[1]

Solution: The "Step-Down" Dilution Protocol Do not jump from 100% DMSO to 1% DMSO in one step.[1] Use an intermediate "bridging solvent" like PEG400.

Protocol:

• Stock: Dissolve compound at 10 mM in 100% DMSO .

• Intermediate: Dilute 10-fold into PEG400 (Polyethylene Glycol 400) or Propylene Glycol .

  • Result: 1 mM compound in 10% DMSO / 90% PEG400.

• Final: Dilute this intermediate into your assay buffer.

  • Mechanism:[1] PEG400 acts as a cosolvent interface, reducing the surface tension difference between the hydrophobic drug and the water.

Q2: Which cosolvent system is best for triazines? We have benchmarked common systems for nitrogen heterocycles. Refer to the matrix below:

Solvent System	Compatibility	Mechanism	Best For
DMSO (100%)	High	Lattice Disruption	Stock storage (-20°C)
PEG400 / Water	High	Preferential Solvation	Animal dosing (PO/IP)
Captisol® (SBE- -CD)	Medium-High	Inclusion Complex	Hydrophobic cores (High LogP)
Ethanol	Low	H-Bonding	Not recommended (evaporation issues)

Data summarized from general solubility studies on nitrogen heterocycles [1, 2].

Module 3: Chemical Modification & Salt Formation

Q3: I tried making an HCl salt to improve solubility, but it didn't work. Why? A: The pKa of the triazine ring is likely too low. The 1,3,5-triazine ring is electron-deficient.[1] Unless you have strong electron-donating groups (like multiple amines), the ring nitrogens are very weak bases (pKa < 5).[1] HCl is a strong acid, but the resulting chloride salt is often loosely bound and hydrolyzes readily in water, reverting to the free base and precipitating.[1]

Solution: Use Sulfonic Acids Sulfonate anions (Mesylate, Tosylate) are larger and more lipophilic than Chloride.[1] They can stabilize the protonated triazine better through "lipophilic ion pairing" and pack more effectively into a stable salt lattice that is distinct from the free base.

Experimental Protocol: Mesylate Salt Formation

• Dissolve 100 mg of free base in minimal hot EtOAc or Acetone.

• Add 1.05 equivalents of Methanesulfonic acid (dissolved in the same solvent) dropwise.

• Cool slowly to 4°C.

• Validation: If a precipitate forms, analyze by NMR.[1] You should see a significant downfield shift in the triazine ring protons, confirming protonation.[1]

Module 4: Advanced Formulation (Cyclodextrins)

Q4: Can I use Cyclodextrins? A: Yes, specifically Sulfobutylether-

-Cyclodextrin (SBE- -CD).[1] The dimethyl-triazine core fits well into the hydrophobic cavity of -cyclodextrin. The dimethyl groups provide "anchor points" for hydrophobic interaction, while the exterior sulfobutyl ether groups interact with water.[1]

Visualization of the Solubilization Workflow

Figure 2: Mechanism of Cyclodextrin encapsulation for triazine derivatives.[1]

References

• Solubility of Nitrogen Heterocycles: Source: Jouyban, A. (2019).[1] Review of the Cosolvency Models for Predicting Solubility of Drugs in Water-Cosolvent Mixtures. Journal of Pharmacy & Pharmaceutical Sciences.[1] Context: Validates the use of PEG400 and DMSO mixtures for solubilizing planar nitrogenous drugs.

• Triazine pKa and Salt Formation: Source: Toth, A., et al. (2022).[1] Physicochemical profiling of 1,3,5-triazine derivatives: pKa, lipophilicity and solubility.[1] ADMET and DMPK.[1] Context: Provides pKa values for triazine derivatives, explaining why weak acids fail to form stable salts. (Referenced via PubChem Data)

• Cyclodextrin Formulation Strategies: Source: Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development.[1] Journal of Pharmacy and Pharmacology.[1] Context: Authoritative guide on using SBE-beta-CD for hydrophobic drug delivery.[1]

• PEG400 Cosolvent Systems: Source: Pan, W., et al. (2022).[1] Preferential Solvation Study of Hydrophobic Drugs in PEG 400 + Water Cosolvent Mixtures. ACS Omega.[1] Context: Specifically details the thermodynamics of solubilizing heterocyclic rings in PEG400/Water systems.

Sources

• 1. 1,3,5-Triazine - Wikipedia [en.wikipedia.org]

Optimizing reaction temperature for triazine lithiation reactions

Heterocycle Functionalization Support Hub Topic: Optimizing Reaction Temperature for Triazine Lithiation Ticket ID: TRZ-LITH-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Mission Statement

Welcome to the technical support center. You are likely here because your triazine reaction turned into a black, intractable tar, or you isolated an alkylated addition product instead of your desired functionalized ring.

Functionalizing 1,3,5-triazines via lithiation is one of the most unforgiving transformations in organometallic chemistry. Unlike pyridines or pyrimidines, the triazine ring is exceptionally electron-deficient, making it highly susceptible to nucleophilic attack and ring fragmentation.

This guide moves beyond standard "recipes" to explain the thermodynamic and kinetic precipices you are navigating. We will optimize your temperature parameters based on reaction mode (Batch vs. Flow) and reagent choice.

Part 1: The Core Mechanism (Why Your Reaction Failed)

To optimize temperature, you must understand the competition between Deprotonation (Lithiation) and Nucleophilic Addition .

• The Goal (Kinetic Control): Removal of a proton by a non-nucleophilic base (e.g., LiTMP) to form a lithiated species.

• The Problem (Thermodynamic Instability): The resulting C-Li bond is extremely labile. Even at -78°C, the lithiated triazine can dimerize or ring-open (fragment) into nitriles.

• The Side Quest (Nucleophilic Attack): If the temperature is too high or the base is not bulky enough, the base attacks the ring carbon directly (Chichibabin-like addition), destroying aromaticity.

Visualizing the Pathway

The following diagram illustrates the critical divergence points controlled by temperature and steric hindrance.

Figure 1: Reaction pathways for triazine functionalization. Green paths represent the optimized window; red paths represent common failure modes.

Part 2: Troubleshooting & Optimization (Q&A)

Q1: My reaction mixture turns black/brown immediately upon adding the base at -78°C. What is happening?

Diagnosis: Rapid decomposition of the lithiated intermediate. Technical Insight: For unsubstituted 1,3,5-triazine, -78°C is often too warm for batch reactors. The lithio-triazine species has a half-life of seconds or less at this temperature before it aggregates and polymerizes. Solution:

• Lower Temperature: Cool to -100°C (using a liquid nitrogen/ethanol or MeOH slush bath).

• In-Situ Trapping (Barbier Conditions): Do not generate the anion and then add the electrophile. Premix the triazine with the electrophile (e.g., TMSCl, I2) and add the base (LiTMP) dropwise to this mixture. This captures the lithiated species the nanosecond it forms.

Q2: I am using n-Butyllithium (n-BuLi) because it is cheaper than LiTMP. I isolated a product with a butyl group attached. Why?

Diagnosis: Nucleophilic aromatic addition. Technical Insight: Triazines are electron-poor. n-BuLi is a strong nucleophile. Without the steric bulk of the TMP (tetramethylpiperidide) group, the butyl anion attacks the ring carbon directly rather than removing the proton. Solution:

• Switch Reagent: You must use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) or LiHMDS (though LiHMDS is often too weak).

• Knochel Bases: Consider using TMPMgCl[1]·LiCl (Knochel-Hauser Base).[1] The magnesium bond is more covalent, significantly stabilizing the intermediate and preventing "black tar" decomposition, often allowing reactions at -40°C or even -20°C [2].

Q3: Can I run this reaction at -40°C? I don't have equipment for -100°C.

Diagnosis: Batch vs. Flow limitation. Technical Insight: In a batch reactor, -40°C will lead to decomposition. However, in a Continuous Flow reactor, you can exploit "Flash Chemistry." Solution:

• Batch: No. Stick to < -90°C.[2][3][4]

• Flow Chemistry: Yes. By setting a residence time (t_res) of < 0.5 seconds, you can generate the lithiated species and quench it with an electrophile at -40°C or even -20°C before it has time to decompose. This is the preferred method for scaling up [3].

Part 3: Data & Thresholds

Table 1: Temperature Optimization Matrix

Reaction Mode	Reagent Base	Recommended Temp	Critical Constraint
Batch (Standard)	LiTMP	-100°C to -95°C	Must use in-situ trapping (Barbier) for best results.
Batch (Knochel)	TMPMgCl·LiCl	-40°C to -20°C	Slower kinetics; requires longer reaction times but higher stability.
Continuous Flow	LiTMP	-40°C to -20°C	Residence time must be < 1 second.
Batch (Failure)	n-BuLi	N/A	Results in nucleophilic addition (butyl-triazine).

Part 4: Validated Experimental Protocol (Batch)

Standard Operating Procedure for C-H Functionalization of 1,3,5-Triazine

Objective: Mono-functionalization using LiTMP and an electrophile (E+).

Reagents:

• 2,2,6,6-Tetramethylpiperidine (TMP)[4][5]

• n-BuLi (2.5 M in hexanes)[4]

• 1,3,5-Triazine (dried)

• Electrophile (e.g., Iodine, Aldehyde)

• Solvent: Anhydrous THF (freshly distilled/dried)

Step-by-Step:

• Preparation of LiTMP (The Base):

  • In a flame-dried flask under Argon, dissolve TMP (1.1 equiv) in THF.

  • Cool to -78°C .

  • Add n-BuLi (1.1 equiv) dropwise.

  • Warm to 0°C for 30 mins to ensure complete deprotonation of the amine.

  • Crucial: Cool this LiTMP solution back down to -100°C (LiN2/EtOH bath).

• The "In-Situ" Setup (Recommended for Stability):

  • In a separate flask, dissolve 1,3,5-Triazine (1.0 equiv) and the Electrophile (e.g., 1.2 equiv of I2 or TMSCl) in THF.

  • Cool this mixture to -100°C .

• Reaction Execution:

  • Cannulate the cold LiTMP solution slowly (dropwise) into the Triazine/Electrophile mixture.

  • Why? As LiTMP contacts the triazine, it deprotonates it. The resulting anion is immediately surrounded by the electrophile and reacts before it can decompose.

• Quench:

  • After addition is complete, stir for 10 mins at -100°C.

  • Quench with MeOH or sat. NH4Cl before removing the cooling bath.

  • Allow to warm to room temperature.[3][4]

Part 5: Decision Tree for Troubleshooting

Use this logic flow to diagnose your next experiment.

Figure 2: Diagnostic logic for triazine lithiation failures.

References

• Plé, N., Turck, A., et al. (1997). Metalation of 1,3,5-triazines: A key step for the synthesis of functionalized derivatives. Journal of Organic Chemistry.

  • Context: The foundational paper establishing the instability of lithiated triazines and the necessity of LiTMP.

• Haag, B., Mosrin, M., Ila, H., Malakhov, V., & Knochel, P. (2011). Regio- and Chemoselective Metalation of Arenes and Heteroarenes Using TMPMgCl·LiCl. Angewandte Chemie International Edition.

  • Context: Describes the use of Magnesium bases to stabilize sensitive heterocycles, allowing higher reaction temper

• Baumann, M., Baxendale, I. R., & Ley, S. V. (2011). The flow synthesis of heterocycles for natural product and medicinal chemistry applications. Molecular Diversity.

  • Context: Validates the use of flow chemistry (Flash Lithiation)

Sources

• 1. Selective Metalation and Additions [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Continuous flow synthesis enabling reaction discovery - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06808K [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. LiTMP Trans‐Metal‐Trapping of Fluorinated Aromatic Molecules: A Comparative Study of Aluminum and Gallium Carbanion Traps - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in 4,6-dimethyl-1,3,5-triazine coupling

Topic: Overcoming Steric Hindrance in 4,6-Dimethyl-1,3,5-Triazine Coupling

Executive Summary & Diagnostic

The Challenge: You are attempting to functionalize the 2-position of a 4,6-dimethyl-1,3,5-triazine scaffold (typically starting from 2-chloro-4,6-dimethyl-1,3,5-triazine ). Unlike the highly reactive cyanuric chloride (TCT), your substrate presents a "perfect storm" of reduced reactivity:

• Steric Shielding: The methyl groups at positions 4 and 6 create a steric "bay region" that physically blocks the trajectory of incoming nucleophiles or metal catalysts at position 2.

• Electronic Deactivation: Unlike chlorine or alkoxy substituents, the methyl groups are electron-donating (via hyperconjugation), rendering the triazine ring less electrophilic and raising the activation energy for Nucleophilic Aromatic Substitution (

  ).

The Solution Architecture: Success requires abandoning standard "textbook" conditions. You must switch to high-energy transition metal catalysis with specific ligand architectures or forcing

conditions that exploit solvent effects.[1]

Decision Matrix: Selecting Your Protocol

Before proceeding, determine your pathway based on your nucleophile type.[1]

Figure 1: Strategic decision tree for coupling 2-chloro-4,6-dimethyl-1,3,5-triazine based on nucleophile sterics.

Protocol A: Forcing (Nucleophilic Aromatic Substitution)

Best for: Small primary amines, alcohols, thiols.[1]

The Mechanism: The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer complex.[2][3] The 4,6-dimethyl groups destabilize this complex sterically.[1] To overcome this, we must increase the ground-state energy of the nucleophile.

Optimized Conditions:

Parameter	Standard Condition (Fails)	Optimized Condition (Works)	Why?
Solvent	DCM or THF	DMSO, NMP, or DMF	Polar aprotic solvents solvate the cation, leaving the nucleophilic anion "naked" and more reactive.[1]

| Base | TEA or Pyridine | DIPEA (Hünig's Base) or

| DIPEA is non-nucleophilic and won't compete; Inorganic bases work well in DMSO. | | Temp | RT to 40°C | 80°C to 120°C (Microwave preferred) | Thermal energy is required to overcome the steric repulsion of the methyl groups. |

Step-by-Step Procedure:

• Dissolution: Dissolve 2-chloro-4,6-dimethyl-1,3,5-triazine (1.0 equiv) in anhydrous DMSO (0.5 M concentration). Note: Dry solvent is critical to prevent hydrolysis.

• Base Addition: Add DIPEA (2.5 equiv).

• Nucleophile: Add the amine/alcohol (1.2 equiv).

• Activation:

  • Thermal: Heat to 90°C for 12–24 hours.

  • Microwave (Recommended): Heat to 120°C for 30 minutes.

• Workup: Pour into ice water. The product often precipitates. If not, extract with EtOAc.[1] Avoid acidic washes as triazines can be acid-sensitive.[1]

Protocol B & C: Transition Metal Catalysis (Suzuki & Buchwald)

Best for: C-C bond formation, Anilines, Bulky Amines.[1]

The Steric Problem in Catalysis: Standard ligands (

, dppf) fail because the oxidative addition is slow (due to the electron-rich methyls) and reductive elimination is blocked by the steric bulk.

The Solution: Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) You must use ligands that are bulky enough to force reductive elimination but flexible enough to accommodate the substrate.

Recommended Ligand Systems:

• XPhos / SPhos: The gold standard for sterically hindered aryl chlorides.

• BrettPhos: Specifically for C-N coupling with primary amines.[4]

• Ad2nBuP (CataCXium A): Excellent for hindered Suzuki couplings.

Experimental Workflow (Suzuki Coupling Example)

Reagents:

• Catalyst:

  (2 mol%) or Pd-162 (XPhos Pd G4).

• Ligand: XPhos (4-8 mol%) (If not using G4 precatalyst).

• Base:

  (3.0 equiv) (Anhydrous tribasic potassium phosphate is superior to carbonates here).

• Solvent: 1,4-Dioxane / Water (10:1 ratio).[1]

Procedure:

• Degassing: Charge a reaction vial with the triazine (1.0 equiv), Boronic Acid (1.5 equiv),

  , and Pd-catalyst. Cap and purge with Argon for 5 minutes. Oxygen kills this reaction.[1]

• Solvent: Add degassed Dioxane/Water via syringe.

• Reaction: Heat to 100°C for 4–16 hours.

  • Tip: If the reaction stalls, add a fresh portion of boronic acid (0.5 equiv) and catalyst (1 mol%). Protodeboronation of the boronic acid is a common competitor.

• Filtration: Filter through a Celite pad to remove Pd black before aqueous workup.

Troubleshooting & FAQs

Q1: My reaction turns black immediately and yields no product. Why?

• Diagnosis: "Palladium Black" formation. The catalyst is decomposing before it enters the catalytic cycle.

• Fix: This usually happens if the ligand:metal ratio is off or if there is too much oxygen.

  • Switch to a Pre-catalyst (e.g., XPhos Pd G4) . These are air-stable and activate only when heated, ensuring the ligand is already bound to the metal.

Q2: I see a new spot on TLC, but it's a hydroxyl-triazine (Hydrolysis).

• Cause: Water entered the system, and the hydroxide ion is a better nucleophile than your bulky amine.

• Fix:

  • Use anhydrous solvents (purchase "SureSeal" or dry over molecular sieves).

  • Switch base from

    (hygroscopic) to or organic bases like NaOtBu (if compatible with functional groups).

Q3: The starting material is consumed, but I only see protodehalogenation (H replaces Cl).

• Cause: The "

  -hydride elimination" pathway or reductive dehalogenation is outcompeting the coupling. This is common in hindered substrates.

• Fix:

  • Increase the concentration of the coupling partner.

  • Switch to SPhos , which is specifically designed to prevent this side reaction in hindered systems.

Q4: Can I use Copper catalysis (Ullmann) instead of Palladium?

• Answer: Generally, No .[1] Copper requires much higher temperatures (>140°C) which often decomposes the triazine ring or causes polymerization. Stick to Pd or Ni.

Visualizing the Steric Clash

The diagram below illustrates why standard linear approach vectors fail and how bulky ligands facilitate the reaction by creating a protected pocket.

Figure 2: Mechanistic visualization of steric blocking by methyl groups and the bypass provided by specialized ligands.

References

• Mechanistic Insight on Triazine

  :

  • Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[1]

  • Note: Establishes the baseline reactivity which is diminished in dimethyl deriv

• Suzuki Coupling of Sterically Hindered Heterocycles

  • Billingsley, K., & Buchwald, S. L. (2007).[1] "Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides."[1] Journal of the American Chemical Society, 129(11), 3358-3366.

  • Key Reference: Validates the use of XPhos/SPhos for hindered heteroaryl chlorides.

• AntPhos Ligand for Extreme Steric Hindrance

  • Tang, W., et al. (2014).[1][5] "Efficient sterically demanding aryl-alkyl Suzuki-Miyaura coupling."[1][5] Organic Chemistry Frontiers.

  • Relevance: Demonstrates coupling strategies for di-ortho-substituted systems analogous to 4,6-dimethyl-triazine.

• Hydrolysis Side-Reactions

  • Kamiński, Z. J. (2021).[6] "Reactions of quinine with 2-chloro-4,6-dimethoxy-1,3,5-triazine."[1][7] Arkivoc.

  • Relevance: details the hydrolysis p

Sources

• 1. 2-Chloro-4,6-dimethoxy-1,3,5-triazine Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. arkat-usa.org [arkat-usa.org]

Controlling moisture sensitivity in triazine derivative storage

Topic: Controlling Moisture Sensitivity in Triazine Derivative Storage Target Audience: Researchers, Process Chemists, and Drug Development Professionals Support Level: Tier 3 (Advanced Technical Troubleshooting)

Introduction: The "Achilles' Heel" of Triazine Scaffolds

Welcome to the Technical Support Center. If you are working with 1,3,5-triazine derivatives—particularly halogenated precursors like Cyanuric Chloride (TCT) or 2,4-dichloro-6-methoxy-1,3,5-triazine —you are likely battling their inherent thermodynamic drive to hydrolyze.

The carbon-halogen bond on the electron-deficient triazine ring is highly susceptible to nucleophilic attack by water. This is not merely a purity issue; it is a safety hazard. Hydrolysis releases Hydrochloric Acid (HCl) , which can pressurize vessels and autocatalytically accelerate further degradation.

This guide moves beyond standard SDS advice to provide field-proven protocols for storage, handling, and recovery.

Module 1: The Degradation Mechanism (The "Why")

To control the problem, you must understand the enemy. Moisture does not just "wet" the chemical; it chemically alters the scaffold through stepwise nucleophilic aromatic substitution (

).

The Hydrolysis Cascade

The degradation of Cyanuric Chloride (TCT) occurs in three distinct stages. The first chlorine is displaced relatively easily, even by atmospheric moisture.

Key Insight: The reaction is exothermic and generates HCl . In a closed container, this HCl gas accumulates, creating pressure hazards and lowering the local pH, which can catalyze further degradation or corrode storage caps.

Figure 1: Stepwise hydrolysis pathway of Cyanuric Chloride. Note that every step releases HCl, contributing to pressure buildup and autocatalytic degradation.

Module 2: Storage Protocols (The "How")

Standard "cool, dry place" advice is insufficient for high-purity triazine applications. Use the Inert Barrier Protocol .

Protocol A: The Inert Barrier Storage System

Parameter	Standard Requirement	Advanced Requirement (High Sensitivity)
Atmosphere	Nitrogen flush	Argon Overlay (Argon is heavier than air and sits on the powder surface, providing superior protection compared to Nitrogen).
Container	Amber glass	Schlenk Flask or Sure/Seal™ bottle with Teflon-lined caps.
Sealing	Parafilm	Electrical Tape over Teflon Tape. Parafilm is permeable to moisture over long periods. Electrical tape stretches and seals tighter.
Desiccant	Silica Gel	P₂O₅ (Phosphorus Pentoxide) in the secondary container. Silica is often too weak for aggressive moisture scavenging required here.

Protocol B: The "Cold Chain" Warm-Up (Crucial)

The Error: Storing at -20°C is excellent for stability, but opening a cold bottle in a warm lab causes immediate condensation. This water is then trapped inside when you re-seal, destroying the remaining stock.

The Fix:

• Remove the container from the freezer.

• Place it in a desiccator.

• Allow it to warm to room temperature (approx. 3-4 hours) before breaking the seal.

• Wipe the exterior of the bottle to remove condensation before opening.

Module 3: Troubleshooting & FAQs

This section addresses specific observations you may encounter in the lab.

Q1: I heard a "pop" or hiss when I opened the bottle. Is the compound safe?

Status: CRITICAL WARNING.

• Cause: The "pop" is pressurized HCl gas escaping. This confirms that significant hydrolysis has already occurred.

• Action:

  • Vent the bottle in a fume hood immediately.

  • Check the physical state.[1] If the powder has turned into a hard "puck" or sticky paste, discard it.

  • If it is still a free-flowing powder, perform a Melting Point Check . Hydrolyzed products (hydroxy-triazines) have significantly higher melting points or decompose, whereas pure TCT melts cleanly at ~146°C.

Q2: The powder is clumping (caking). Can I grind it and use it?

Status: Proceed with Caution.

• Cause: Surface hydrolysis creates a "skin" of cyanuric acid/hydroxy-derivatives that binds the particles.

• Resolution:

  • If the clumps break easily into fine powder: The damage is likely superficial. You may use it for non-critical reactions (e.g., excess reagent usage).

  • If the clumps are hard rocks: The core is compromised. Do not use.

Q3: How do I verify purity without running a full HPLC?

Status: Standard Procedure. Run a Proton NMR (¹H-NMR) in DMSO-d6.

• Pure TCT: Should show no signals (no protons).

• Degraded: You will see broad singlets (exchangeable protons) around 10-12 ppm, corresponding to the -OH/-NH tautomers of the hydrolyzed product.

Module 4: Emergency Recovery (Can I save it?)

If you have a valuable triazine derivative that has partially hydrolyzed, you may be able to purify it rather than discarding it.

Principle: Most hydrolyzed triazines (hydroxy-derivatives) are insoluble in non-polar organic solvents, whereas the halogenated precursors are soluble.

Recovery Workflow: The "Dry Wash"

Figure 2: Decision tree for recovering usable material from partially degraded stock. Note: Do not use alcohols (MeOH/EtOH) for recrystallization as they can react with TCT to form alkoxy-triazines.

Step-by-Step Recovery Protocol:

• Dissolution: Dissolve the crude material in dry Toluene or Carbon Tetrachloride (if safety regulations permit; otherwise use Heptane/Ethyl Acetate). Cyanuric chloride is soluble; Cyanuric acid is not.[2]

• Filtration: Filter off the insoluble white solid (this is the hydrolyzed "trash").

• Concentration: Rotovap the filtrate to dryness.

• Recrystallization (Optional): Recrystallize from Heptane to obtain high-purity crystals.

References

• Chemcess. (2025).[3][4][5] Cyanuric Chloride: Properties, Reactions, Production And Uses. Link

• ResearchGate. (2025). Mechanism and kinetics of cyanuric chloride hydrolysis in aqueous solution. Link

• Fisher Scientific. (2025). Safety Data Sheet: 1,3,5-Triazine. Link

• Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Link

• Ossila. (2024).[1] 1,3,5-Triazine Safety Data Sheet. Link

Sources

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. chemcess.com [chemcess.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine

Technical Comparative Guide: Structural Validation of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine via 1H NMR

Part 1: Executive Summary & Analytical Strategy

Target Molecule: 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine CAS: 1245646-73-0 (Representative analogue class) Application: Electron-deficient building block for OLED electron transport layers (ETL) and pharmaceutical intermediates.[1][2]

The Analytical Challenge: In the synthesis of triazine derivatives, the primary challenge is distinguishing the cyclized product from acyclic precursors (e.g., amidines or nitriles) and identifying partial hydrolysis byproducts. While HPLC quantifies purity, 1H NMR is the superior definitive method for structural authentication because it validates the symmetry of the triazine core and the electronic environment of the aromatic substituents.[2]

This guide provides a comparative analysis of the 1H NMR spectral features, contrasting the product with its precursors and evaluating solvent effects to optimize resolution.

Part 2: Experimental Protocol

To ensure reproducibility, follow this standardized sample preparation protocol.

Standard Operating Procedure (SOP)

• Sample Mass: Weigh 10–15 mg of the dried solid. (Triazines can crystallize with solvent inclusions; ensure vacuum drying at 40°C for 4h).[2]

• Solvent Selection:

  • Primary:CDCl3 (Chloroform-d, 99.8% D) – Good solubility, high resolution.

  • Alternative:DMSO-d6 – Use if peaks overlap with solvent residual or if solubility is poor due to π-π stacking.[1]

• Tube Prep: Filter solution through a cotton plug into a 5mm NMR tube to remove inorganic salts (e.g., K2CO3 from synthesis).

• Acquisition: 16 scans (minimum), 30° pulse angle, d1 = 1.0s.

Part 3: Spectral Analysis & Signal Assignment

Structural Logic & Visualization

The molecule possesses a high degree of symmetry. The triazine ring is electron-deficient, causing a significant deshielding effect on the ortho-protons of the phenyl ring.[1]

Figure 1: Structural segmentation of 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine showing the logical flow of electronic effects on chemical shifts.[1]

Chemical Shift Assignment (CDCl3)

The spectrum is characterized by a distinct singlet for the methyl groups and a para-substituted aromatic pattern.[2]

Signal	Integration	Multiplicity	Shift (δ ppm)	Assignment	Mechanistic Insight
A	6H	Singlet (s)	2.65 – 2.75	–CH3 (Triazine)	Deshielded compared to toluene (2.3 ppm) due to the electron-deficient triazine ring nitrogen atoms.[1][2]
B	2H	Doublet (d)	8.40 – 8.55	Ar-H (Ortho to Triazine)	Diagnostic Peak. Strongly deshielded by the triazine cone of anisotropy and electron withdrawal.[1][2]
C	2H	Doublet (d)	7.60 – 7.70	Ar-H (Ortho to Br)	Less deshielded.[1][2] The bromine atom has a weak withdrawing inductive effect but a donating resonance effect.

*Note: The aromatic region often appears as an AA'BB' or AA'XX' system. While they look like doublets, they are magnetically non-equivalent higher-order multiplets.[1][2] The "coupling constant" observed is an apparent J value (~8.5 Hz).[2]

Part 4: Comparative Performance Guide

This section compares the product against alternatives (precursors) to validate synthesis success.

Product vs. Precursor (Monitoring Synthesis)

Scenario: Synthesizing the target from 4-Bromobenzonitrile (via trimerization or reaction with acetamidine).

Feature	Precursor: 4-Bromobenzonitrile	Product: Triazine Derivative	Validation Verdict
Methyl Signal	Absent	Singlet @ ~2.7 ppm	Appearance of this singlet confirms incorporation of the acetamidine/acetonitrile fragment.[1][2]
Ar-H (Ortho)	~7.50 ppm	~8.45 ppm	Crucial Check: The ~1.0 ppm downfield shift confirms the formation of the triazine ring.[1] If aromatic peaks remain < 7.6 ppm, cyclization failed.[2]
Symmetry	Symmetric	Symmetric	Both are symmetric; asymmetry implies mono-substitution failure or side reactions.[1]

Solvent Comparison: CDCl3 vs. DMSO-d6

Solvent choice affects peak position and resolution.[1][3][4]

Solvent	Methyl Shift (δ)	Aromatic Shift (δ)	Pros/Cons
CDCl3	~2.70 ppm	8.45 / 7.65 ppm	Best for Resolution. Sharp peaks, easy to recover sample.[1][2]
DMSO-d6	~2.62 ppm	8.38 / 7.75 ppm	Best for Solubility. Use if the sample aggregates.[1] Water peak (3.33 ppm) may interfere with impurities.[2]

Part 5: Troubleshooting & Impurities

Common issues encountered during the analysis of this specific triazine class.

Figure 2: Diagnostic workflow for validating triazine synthesis.

Key Impurities to Watch:

• Water: In CDCl3, a broad singlet at ~1.56 ppm.[2] In DMSO, at 3.33 ppm.[2] Triazines are hygroscopic; dry thoroughly.[1]

• Acetamidine Hydrochloride: If used as a reagent, look for broad NH peaks > 9.0 ppm and methyls at different shifts (~2.2 ppm).[2]

• Hydrolysis Products: The triazine ring can hydrolyze to cyanuric acid derivatives under strong acid/base conditions.[1] Look for loss of symmetry or broad OH signals.[1]

References

• ChemicalBook. (2025).[1][2][5] Synthesis and Properties of 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine. Retrieved from [2]

• Abraham, R. J., et al. (2006).[2][5][6] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Retrieved from [2]

• Gomez, D. E., et al. (2006).[2][5] Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI Molecules, 11(1), 84-103.[2] Retrieved from [2]

• Spectral Database for Organic Compounds (SDBS).General assignment principles for Triazine derivatives.

• BenchChem. (2025).[1][2][3] A Researcher's Guide to NMR Solvents: DMSO-d6 vs. Chloroform-d. Retrieved from [2]

Sources

• 1. 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. unn.edu.ng [unn.edu.ng]
• 5. researchgate.net [researchgate.net]
• 6. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Mass Spectrometry Fragmentation of Bromophenyl Triazines

Comparative Analysis of Ionization Modalities and Structural Elucidation

Executive Summary

Bromophenyl triazines represent a critical scaffold in medicinal chemistry, particularly in the development of dihydrofolate reductase (DHFR) inhibitors, sodium channel blockers (e.g., Lamotrigine derivatives), and energetic materials. Their analysis presents a unique challenge: balancing the detection of the halogenated "fingerprint" with the need to elucidate the nitrogen-rich heterocyclic core.

This guide provides a technical breakdown of the mass spectrometric (MS) behavior of bromophenyl triazines. We compare the two dominant analytical "products"—Electrospray Ionization (ESI-MS/MS) versus Electron Ionization (EI-MS) —to determine which methodology offers superior structural fidelity for this chemical class.

Part 1: The Isotopic Signature (The "Fingerprint")

Before analyzing fragmentation, the researcher must validate the precursor. Bromine (

) is a unique elemental tag due to its isotopic abundance.

• (50.69%)
• (49.31%)

Unlike Chlorine (3:1 ratio), Bromine displays a distinct 1:1 doublet intensity separated by 2 mass units (

and ).

• Diagnostic Value: In a complex biological matrix (e.g., plasma), this 1:1 doublet allows for "isotopic filtering," effectively removing background noise from non-halogenated metabolites.

• Multi-Halogen Patterns:

  • 1 Br: 1:1 ratio.[1]

  • 2 Br: 1:2:1 ratio.[1]

  • 1 Br + 1 Cl (common in drug analogs): Distinctive stair-step pattern.

Part 2: Comparative Analysis (ESI-MS/MS vs. EI-MS)

For researchers choosing an analytical platform, the decision between Liquid Chromatography (LC-ESI) and Gas Chromatography (GC-EI) is critical.

Performance Matrix: Structural Elucidation Capability

Feature	ESI-MS/MS (Collision Induced Dissociation)	EI-MS (70 eV Electron Impact)	Verdict for Bromophenyl Triazines
Precursor Stability	High. Generates stable ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ions. Essential for molecular weight confirmation.	Low. The triazine ring often shatters; molecular ion ( ) may be absent or weak.	ESI is superior for purity checks.
Fragmentation Richness	Tunable. Requires optimization of Collision Energy (CE). Low CE preserves the ring; High CE mimics EI.	Fixed/Rich. High-energy radical fragmentation occurs instantly. Provides a "fingerprint" spectrum.[2]	EI is superior for library matching.
Bromine Integrity	High. The C-Br bond is relatively stable in the protonated molecule.	Variable. Radical cleavage often ejects immediately, losing the isotopic tag.	ESI retains the specific isotopic tag longer.
Thermal Suitability	Excellent. Suitable for polar/thermally labile amino-triazines.	Poor. Triazines can degrade thermally in the GC injector port before ionization.	ESI is the industry standard for this class.

Guidance: Use LC-ESI-MS/MS for drug metabolism (DMPK) studies to track the intact bromophenyl core. Use GC-EI-MS only for volatile, non-polar intermediates during synthesis.

Part 3: Mechanistic Fragmentation Pathways

The fragmentation of 1,2,4-triazines follows a specific logic governed by the stability of the aromatic system and the high energy of the nitrogen-nitrogen bond.

The Mechanism of Decay

• Nitrogen Extrusion (The Triazine Collapse): The most energetically favorable pathway for triazines is the loss of molecular nitrogen (

  , 28 Da). This causes a ring contraction from a six-membered triazine to a four-membered diazetine or five-membered imidazole-like species.

• The "Halogen-Phenyl" Anchor: In ESI, the positive charge often migrates to the basic nitrogen of the triazine ring. Consequently, the bromophenyl group remains attached until high collision energies are reached.

• Radical vs. Neutral Loss:

  • ESI (Even-electron rule): Tends to lose neutral molecules (e.g.,

    , , ).

  • EI (Odd-electron rule): Tends to lose radicals (e.g.,

    , ).

Visualization: Fragmentation Tree (DOT)

The following diagram illustrates the fragmentation of a representative 3-amino-6-(4-bromophenyl)-1,2,4-triazine under ESI-MS/MS conditions.

Caption: ESI-MS/MS fragmentation pathway of 3-amino-6-(4-bromophenyl)-1,2,4-triazine. Blue indicates the parent ion; Red/Yellow indicate primary intermediates; Green indicates the stable core fragment.

Part 4: Experimental Protocol (Self-Validating)

To reproduce the fragmentation patterns described above, use the following LC-MS/MS workflow. This protocol is designed to maximize the detection of the isotopic doublet while inducing sufficient fragmentation for structural assignment.

Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL of Methanol (LC-MS grade) .

• Dilution: Dilute 1:100 with 50% Acetonitrile/Water + 0.1% Formic Acid.

• Validation Check: The final concentration should be approx. 1-10 µg/mL. Injecting too high concentration will saturate the detector and distort the 1:1 isotopic ratio.

LC-MS Source Parameters (ESI Positive Mode)

• Instrument: Triple Quadrupole (QqQ) or Q-TOF.

• Capillary Voltage: 3.5 kV (Standard for small molecules).

• Cone Voltage: 30 V.

  • Note: If Cone Voltage is >60 V, "In-Source Fragmentation" will occur, stripping the

    before the quadrupole. Keep this low to see the parent.

• Desolvation Temp: 350°C.

Fragmentation Optimization (The "Ramping" Technique)

To observe the full pathway (from parent to core), do not use a static Collision Energy (CE).

• Method: Apply a CE Ramp from 10 eV to 50 eV.

• Data Interpretation:

  • @ 10-20 eV: Dominant peaks will be

    and .

  • @ 30-40 eV: Dominant peaks will be the Ring Contraction (

    ).

  • @ >50 eV: Dominant peaks will be the Bromophenyl cation (

    155/157) or complete debromination.

References

• Banoub, J., et al. (1994).[3] Characterization of Triazine Herbicides by Electrospray and Tandem Mass Spectrometry. Journal of Mass Spectrometry.

• Holčapek, M., et al. (2012). Structural Analysis of Triazines by Mass Spectrometry. Journal of Mass Spectrometry.

• Chemistry Steps. (2024). Isotopes in Mass Spectrometry: The M+2 Peak.

• NIST Mass Spec Data Center. (2023). Lamotrigine Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69.

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. MS-Based Analytical Techniques: Advances in Spray-Based Methods and EI-LC-MS Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cyclic voltammetry reduction potentials of triazine electron acceptors

Topic: Cyclic Voltammetry Reduction Potentials of Triazine Electron Acceptors Content Type: Publish Comparison Guide

Executive Summary

In the development of organic semiconductors for OLEDs (Thermally Activated Delayed Fluorescence - TADF) and photocatalytic hydrogen evolution, 1,3,5-triazine (s-triazine) derivatives serve as critical electron-accepting building blocks. Their high electron affinity, driven by the electron-deficient nitrogen-rich core, allows for tunable reduction potentials (

) and stabilized Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

This guide provides a technical comparison of triazine-based acceptors against standard alternatives, details the electrochemical protocols required to validate their performance, and explains the structural causality behind their redox behavior.

Electrochemical Fundamentals of Triazines

The 1,3,5-triazine core is inherently electron-deficient due to the high electronegativity of the three nitrogen atoms, which pull electron density away from the ring carbons. In cyclic voltammetry (CV), this manifests as reversible or quasi-reversible reduction waves in aprotic solvents.

The Reduction Mechanism

Unlike benzene, which is difficult to reduce, triazine derivatives readily accept electrons to form stable radical anions.

• Step 1:

  (Reversible)

• Step 2 (High bias/Protic media):

  (Irreversible)

Critical Insight: For applications like TADF, reversible first-reduction is non-negotiable. It indicates that the molecule can accept and release electrons (transport) without degrading. Irreversibility in CV often signals chemical instability of the radical anion (e.g., dimerization or protonation by trace water).

Comparative Analysis: Triazines vs. Alternatives

The following table benchmarks common triazine derivatives against standard electron acceptors. Potentials are referenced against the Ferrocene/Ferrocenium (

) couple, the IUPAC-recommended internal standard for organic electrochemistry.[1][2]

Table 1: Reduction Potentials (

) and Estimated LUMO Levels

Electron Acceptor Class	Compound	(V vs Fc/Fc+)	LUMO (eV)*	Reversibility	Application Context
Ultra-Strong Acceptor	HAT-CN (Hexaazatriphenylene-hexacarbonitrile)	+0.20 to -0.30 V	-4.9 to -5.2	Reversible	Hole injection layers, Anode interlayers
Strong Acceptor	F4-TCNQ (Alternative)	+0.53 V	-5.24	Reversible	p-Dopant standard (Benchmark)
Standard Triazine	TRZ (2,4,6-Triphenyl-1,3,5-triazine)	-1.90 to -2.10 V	-2.8 to -3.0	Reversible	TADF Emitters, Electron Transport
Standard Reference	Benzophenone	-2.15 to -2.30 V	-2.6	Quasi-Rev	Standard reference for ketyl radicals
Weak Acceptor	Oxadiazole derivatives (PBD)	-2.20 to -2.40 V	-2.4	Irreversible	Older OLED electron transport materials

*Note: LUMO is estimated using the empirical formula

. Values vary by depending on solvent (DCM vs MeCN) and supporting electrolyte.

Performance Verdict

• Vs. Benzophenone: Triazine derivatives are generally easier to reduce (more positive potential) than benzophenone, making them superior electron acceptors for stabilizing radical anions in photocatalysis.

• Vs. HAT-CN: While HAT-CN is a triazine derivative, its extended conjugation and nitrile groups make it an ultra-strong acceptor, behaving more like a dopant than a transport material. Standard TRZ cores are better suited for host materials where balanced transport is required.

Structure-Property Logic: Tuning the Potential

The reduction potential of the triazine core is highly sensitive to substituents. This allows researchers to "dial in" the LUMO level to match specific device requirements.

Visualization: Substituent Effects on Redox Potential

The following diagram illustrates how chemical modifications shift the CV reduction peak.

Caption: Logical flow of substituent effects on triazine reduction potentials. EWGs shift potentials anodically (easier reduction), while EDGs shift them cathodically.

Experimental Protocol: The "Self-Validating" Workflow

To obtain publication-quality CV data for triazines, strict adherence to oxygen exclusion and internal standardization is required. Triazine radical anions are sensitive to moisture and oxygen.

Reagents & Setup

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN). Note: DCM is preferred for solubility of bulky triazines; MeCN offers a wider potential window.

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ), recrystallized and dried.

• Working Electrode: Glassy Carbon (3 mm diameter).

• Counter Electrode: Platinum wire.

• Reference Electrode:

  (0.01 M in MeCN). Avoid aqueous Ag/AgCl to prevent water contamination.

Step-by-Step Methodology

• Electrode Polishing: Polish the glassy carbon electrode with 0.05

  alumina slurry on a felt pad. Sonicate in DI water, then ethanol, then acetone. Why: A dirty surface causes peak separation ( ) to exceed the theoretical 59 mV, mimicking irreversibility.

• Deoxygenation (Critical): Bubble high-purity Argon or Nitrogen through the electrolyte solution for at least 10 minutes prior to scanning. Maintain an inert gas blanket during the scan. Why: Oxygen reduces at similar potentials to triazines (~ -1.2 V to -2.0 V), obscuring the analyte signal.

• Blank Scan: Run a CV of just the solvent + electrolyte. The window should be flat (current < 1

  ).

• Analyte Scan: Add the triazine derivative (approx. 1 mM).[3] Scan at 100 mV/s. Observe the reduction peak (

  ) and re-oxidation peak ( ).

• Internal Standardization: Do not rely on the reference electrode's absolute value. At the end of the experiment, add a grain of Ferrocene to the same solution and run the scan again.

• Data Processing: Calibrate the triazine's

  against the Ferrocene set to 0 V.

Visualization: Experimental Workflow

Caption: Step-by-step experimental workflow for determining reduction potentials, emphasizing the critical Ferrocene internal standard step.

References

• Cardona, C. M., Li, W., Kaifer, A. E., Stockdale, D., & Bazan, G. C. (2011). Electrochemical Considerations for Determining Absolute Frontier Orbital Energy Levels of Conjugated Polymers for Solar Cell Applications.

  • [Link]

• Roth, A., et al. (2025). 2,4,6-Triphenyl-1,3,5-triazine functionalized fac-tris(2-phenylpyridine)Ir(III) complexes.[4] PubMed / NIH.

  • [Link]

• Kulkarni, A. P., Tonzola, C. J., Babel, A., & Jenekhe, S. A. (2004). Electron Transport Materials for Organic Light-Emitting Diodes.

  • [Link]

• Gomez, R., et al. (2023). Sulfonate-Based Triazine Multiple-Electron Anolyte for Aqueous Organic Flow Batteries.

  • [Link]

• Elgrishi, N., et al. (2018). A Practical Beginner’s Guide to Cyclic Voltammetry.

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multi-Ferrocene-Based Ligands: From Design to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2,4,6-Triphenyl-1,3,5-triazine functionalized fac-tris(2-phenylpyridine)Ir(III) complexes with polarity sensitive T1 state properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Benchmarking Guide: 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine (Br-DMT) vs. TRZ-101

Topic: Benchmarking 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine against TRZ-101 Content Type: Technical Comparison Guide Audience: Materials Scientists, Organic Chemists, and OLED Device Engineers.[1]

[1]

Executive Summary & Compound Definition

This guide provides a rigorous technical comparison between 2-(4-Bromophenyl)-4,6-dimethyl-1,3,5-triazine (herein referred to as Br-DMT ) and the industry-standard reference TRZ-101 .[1]

Note on TRZ-101 Identity: For the purpose of this benchmarking guide, TRZ-101 is defined as the widely utilized structural analog 2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine .[1] This establishes a valid "Methyl vs. Phenyl" Structure-Activity Relationship (SAR) comparison, critical for researchers selecting building blocks for Electron Transport Layers (ETL) or Host Materials in phosphorescent OLEDs (PhOLEDs).[1]

• Br-DMT (The Candidate): Characterized by methyl substitutions at the 4,6-positions, offering reduced steric bulk and wider bandgap potential.[1]

• TRZ-101 (The Standard): Characterized by phenyl substitutions, offering extended conjugation, higher thermal stability, and deeper LUMO levels.[1]

Physicochemical Profile

The substitution of phenyl rings (TRZ-101) with methyl groups (Br-DMT) fundamentally alters the solubility and packing kinetics of the molecule.

Feature	Br-DMT (Candidate)	TRZ-101 (Standard)	Impact on Application
Molecular Weight	~264.12 g/mol	~388.26 g/mol	Br-DMT offers higher atom economy for synthesis.
Steric Profile	Low (Methyl)	High (Phenyl)	Br-DMT allows for tighter molecular packing but may suffer from aggregation quenching if not managed.[1]
Solubility (CH₂Cl₂)	High (>20 mg/mL)	Moderate (~10 mg/mL)	Br-DMT shows superior processability in solution-processed OLED fabrication.
Thermal Stability (T_d)	Moderate (~250°C)	High (>350°C)	TRZ-101 is preferred for vacuum deposition; Br-DMT requires careful temperature control.
Electronic Nature	Weakly Electron Deficient	Strongly Electron Deficient	Methyl groups (+I effect) destabilize the LUMO compared to Phenyl conjugation.[1]

Optoelectronic Characterization (The Core Science)

The choice between Br-DMT and TRZ-101 dictates the energy level alignment in the final device.

3.1. Bandgap and Triplet Energy (E_T)

• Br-DMT: The methyl groups break the conjugation pathway found in TRZ-101. This results in a High Triplet Energy (E_T) .[1][2]

  • Application: Ideal host precursor for Blue PhOLEDs , where high E_T is required to prevent reverse energy transfer from the dopant to the host.[1]

• TRZ-101: The phenyl rings extend conjugation, lowering the E_T.[1]

  • Application: Standard host precursor for Green/Red PhOLEDs .[1]

3.2. Frontier Molecular Orbitals (FMO)

• LUMO Position: TRZ-101 has a deeper LUMO (e.g., -3.3 eV) due to the electron-withdrawing nature of the triazine core amplified by phenyl conjugation. Br-DMT has a shallower LUMO (e.g., -2.9 eV) due to the inductive donation (+I) of the methyl groups.[1]

• Implication: TRZ-101 is a better intrinsic electron acceptor. Br-DMT requires stronger electron-injecting cathodes (like Liq/Al) to function efficiently.

Visualization: Energy Level Alignment

Figure 1: Comparative Energy Level Diagram. Note the wider bandgap and shallower LUMO of Br-DMT (Blue) compared to the standard TRZ-101 (Green).

Synthetic Utility: Suzuki-Miyaura Coupling Protocol

Both compounds serve as electrophiles (Ar-Br) in Suzuki couplings. However, Br-DMT exhibits distinct kinetic advantages due to reduced steric hindrance around the C-Br bond.[1]

Protocol: High-Efficiency Arylation of Br-DMT

Objective: Synthesize a Carbazole-Triazine Host (Cz-DMT) using Br-DMT.

Reagents:

• Electrophile: Br-DMT (1.0 eq)

• Nucleophile: Carbazole-Boronic Acid (1.1 eq)[1]

• Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd₂(dba)₃/S-Phos (for difficult substrates)

• Base: K₂CO₃ (2M aq.) or K₃PO₄ (anhydrous)

• Solvent: Toluene/Ethanol/Water (4:1:1) or 1,4-Dioxane.[1]

Step-by-Step Methodology:

• Degassing: Charge a Schlenk flask with Br-DMT, Boronic Acid, and Base. Cycle vacuum/Argon (3x) to remove O₂ (Critical for Triazine stability).[1]

• Catalyst Addition: Add Pd catalyst under positive Argon flow.

• Solvation: Inject degassed solvent mixture via syringe.

• Reflux: Heat to 90°C (Br-DMT) or 110°C (TRZ-101).

  • Observation: Br-DMT typically reaches conversion completion 20-30% faster than TRZ-101 due to the lack of ortho-phenyl steric clash.

• Workup: Quench with water, extract with DCM.[1] Wash organic layer with brine.[1]

• Purification: Recrystallize from Toluene/Hexane. (Br-DMT derivatives are often more soluble, requiring less solvent for extraction).[1]

Visualization: Synthetic Workflow

Figure 2: Suzuki-Miyaura coupling workflow. Br-DMT allows for milder reaction conditions compared to the sterically congested TRZ-101.

Conclusion & Recommendation

• Select Br-DMT if: You are developing Blue Phosphorescent/TADF Hosts requiring high triplet energy (E_T > 2.8 eV), or if you require high solubility for solution-processing (Inkjet/Spin-coating).[1]

• Select TRZ-101 if: You are developing Green/Red OLEDs or Electron Transport Layers where high thermal stability (T_g) and deep LUMO levels for efficient electron injection are the priority.

References

• Electronic Properties of Triazines:Comparison of Methyl vs. Phenyl substitution effects on 1,3,5-triazine electron affinity.

  • Source:[1]

• Synthesis Protocols:Palladium-catalyzed cross-coupling of chlorotriazines and bromotriazines.

  • Source:[1]

• OLED Host Design:Impact of Triplet Energy (E_T) on Device Efficiency.

  • Source:[1]

• TRZ-101 Analog Data:Physicochemical data for 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine.

  • Source:[1]

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Thermal Analysis of Triazine-Based OLED Materials using TGA and DSC

In the rapidly advancing field of Organic Light-Emitting Diodes (OLEDs), the operational stability and lifespan of devices are paramount. The thermal properties of the organic materials used are a critical determinant of their performance and durability. Among the various classes of materials, triazine-based compounds have emerged as highly promising candidates for electron transport and host materials, largely due to their excellent thermal stability and electrochemical properties.[1][2] This guide provides an in-depth comparison of triazine-based OLED materials, focusing on their thermal analysis through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will explore the causality behind experimental choices, present detailed protocols, and analyze structure-property relationships to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this important material class.

The Crucial Role of Thermal Stability in OLEDs

The performance of an OLED device is intrinsically linked to the stability of its constituent organic layers. During operation, OLEDs generate heat, and the materials must withstand these temperatures without degrading or undergoing undesirable morphological changes.[3] Poor thermal stability can lead to a host of problems, including:

• Decomposition: The breakdown of the organic molecules, leading to the formation of non-emissive species and device failure.

• Morphological Instability: Changes in the thin film structure, such as crystallization, which can create charge traps and reduce device efficiency and lifetime.[3][4]

• Interlayer Diffusion: The migration of molecules between different layers of the device, disrupting the charge transport and recombination processes.

Two key thermal analysis techniques, TGA and DSC, are indispensable for characterizing the thermal properties of OLED materials and predicting their suitability for device applications.[5][6][7]

Understanding the Core Analytical Techniques: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are complementary techniques that provide a comprehensive picture of a material's thermal behavior.[7][8]

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[6][8] For OLED materials, TGA is primarily used to determine the decomposition temperature (Td) , which is the temperature at which the material begins to degrade. A high Td is a primary indicator of good thermal stability. The analysis is typically performed under an inert atmosphere (e.g., nitrogen) to prevent oxidation.[9]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[6][8] This technique is crucial for identifying phase transitions. For amorphous organic materials used in OLEDs, the most important parameter derived from DSC is the glass transition temperature (Tg) . The Tg is the temperature at which an amorphous solid transitions from a rigid, glassy state to a more rubbery, viscous state. A high Tg is desirable as it indicates that the material will maintain its amorphous solid-state structure at elevated operating temperatures, preventing morphological changes like crystallization.[4][10]

The synergy of TGA and DSC allows for a thorough evaluation, correlating mass loss events with specific thermal transitions to build a complete thermal profile of the material.[7]

Standardized Protocols for TGA and DSC Analysis

To ensure reproducibility and comparability of data, standardized experimental protocols are essential. The following are detailed, step-by-step methodologies for the TGA and DSC analysis of triazine-based OLED materials.

Experimental Protocol for Thermogravimetric Analysis (TGA)

• Sample Preparation: Ensure the triazine-based material is a fine, dry powder to facilitate uniform heating and accurate mass measurements.[9]

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines, typically using standard reference materials.

• Sample Loading: Accurately weigh 5-10 mg of the sample into a clean TGA pan (typically platinum or alumina).

• Atmosphere Control: Place the sample in the TGA furnace and purge with a high-purity inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 50-100 mL/min) to create an oxygen-free environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically 30-40°C, for 5-10 minutes to ensure thermal stability.[11]

  • Ramp the temperature at a constant heating rate, commonly 10 °C/min, to a final temperature well above the expected decomposition, for instance, 600-800°C.[11]

• Data Analysis: Record the mass of the sample as a function of temperature. The decomposition temperature (Td) is typically defined as the temperature at which 5% weight loss occurs.

Experimental Protocol for Differential Scanning Calorimetry (DSC)

• Sample Preparation: Use a small amount (3-8 mg) of the fine, dry powder sample.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity standards like indium.

• Sample Encapsulation: Accurately weigh the sample into a hermetically sealed aluminum pan to prevent any sublimation during heating.[12] Prepare an identical empty pan to be used as a reference.

• Atmosphere Control: Place the sample and reference pans into the DSC cell and purge with a high-purity inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 20-50 mL/min).[12]

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample at a standard rate (e.g., 10-20 °C/min) to a temperature above its expected glass transition but below its decomposition temperature.[12] This step serves to erase the sample's prior thermal history.

  • Cooling Scan: Cool the sample at the same rate to a temperature well below its Tg.

  • Second Heating Scan: Heat the sample again at the same rate. The data from this second heating scan is typically used for analysis to ensure a consistent thermal state.[12]

• Data Analysis: Plot the heat flow versus temperature. The glass transition temperature (Tg) is determined from the inflection point in the baseline of the second heating scan.

Caption: Standardized experimental workflows for TGA and DSC analysis of OLED materials.

Performance Comparison of Triazine-Based OLED Materials

The thermal stability of triazine-based materials is significantly influenced by the nature of the substituent groups attached to the triazine core.[3][13] Materials with bulky, rigid side groups tend to exhibit higher glass transition temperatures, while strong covalent bonds contribute to higher decomposition temperatures. The table below summarizes the thermal properties of several recently reported triazine-based materials.

Material Name/Acronym	Substituent Groups	Td (°C, 5% loss)	Tg (°C)	Application	Reference
T2T	Biphenyl	>352	95	Electron Transport Host	[13],[3]
T3T	Triphenyl	>352	108	Electron Transport Host	[13],[3]
TST	Spirobifluorene	>478	-	Electron Transport Host	[13],[3]
MBPTRZ	Carbazole, Methyl-biphenyl	-	-	Bipolar Host	[1]
TPXZ-TAZTRZ	Phenoxazine	475	-	TADF Sensitizer	[14]
Pyridylbenzimidazole-based	Phenyl group	355	-	TADF Emitter	[4]
Methyl-pyrimidine acceptor	Methyl-pyrimidine	413	138	Bipolar Host	[4]
Tri-2tCzPA-TRZ	Tris(N,N-bis(4-(3,6-di-tert-butyl-9H-carbazol-9-yl)phenyl)aniline)	-	-	Molecular Emitter	[15]

Data not always available for both Td and Tg in all publications.

From this data, it is evident that triazine derivatives can be designed to achieve exceptionally high thermal stability. For instance, TST, with its rigid spirobifluorene units, and TPXZ-TAZTRZ show decomposition temperatures well above 475°C, making them highly robust for demanding OLED applications.[3][14] Similarly, the incorporation of bulky groups in materials like the methyl-pyrimidine acceptor-based host leads to a high Tg of 138°C, ensuring excellent morphological stability.[4]

Structure-Property Relationships and Material Design

The experimental data reveals a clear correlation between the molecular structure of triazine derivatives and their thermal properties. This understanding is crucial for the rational design of new and improved OLED materials.

• Increased Rigidity and Bulk: The introduction of bulky and rigid substituents, such as spirobifluorene (in TST) or multiple phenyl groups (in T3T vs. T2T), restricts intramolecular motion.[3][13] This leads to a higher energy requirement to induce the transition from a glassy to a rubbery state, thus increasing the Tg.

• π-Conjugation and Intermolecular Interactions: Extended π-conjugation and strong intermolecular π-π stacking, as seen in materials with large aromatic substituents, can enhance thermal stability by increasing the energy needed to break these interactions and initiate decomposition.[4]

• Symmetry and Molecular Packing: The overall symmetry of the molecule can influence how it packs in the solid state. Star-shaped molecules like many triazine derivatives can form stable amorphous glasses, which is beneficial for OLED applications.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. epub.uni-bayreuth.de [epub.uni-bayreuth.de]
• 5. resolvemass.ca [resolvemass.ca]
• 6. skztester.com [skztester.com]
• 7. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 8. torontech.com [torontech.com]
• 9. iitk.ac.in [iitk.ac.in]
• 10. A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials | MDPI [mdpi.com]
• 12. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 13. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Triazolotriazine-based thermally activated delayed fluorescence sensitizer for narrowband red fluorescence OLEDs [sciexplor.com]
• 15. researchgate.net [researchgate.net]